2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

• CAS: 84754-31-4

Core Science & Biosynthesis

Structural Elucidation and Analytical Characterization of 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde

Technical Dossier | Application Note: AN-2026-MPB [1][2]

Executive Summary & Molecular Context

This technical guide details the structural elucidation of 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 84754-31-4).[1][2] This molecule represents a classic "push-pull" chromophore system, featuring an electron-donating pyrrolidine ring para to an electron-withdrawing aldehyde group.[1][2] The steric influence of the ortho-methyl group adds a layer of complexity to its conformational analysis and spectroscopic signature.[2]

Such scaffolds are critical intermediates in the synthesis of styryl dyes, nonlinear optical (NLO) materials, and pharmaceutical agents targeting neurodegenerative pathways. The elucidation strategy presented here moves beyond basic identification, employing a multi-modal approach to unequivocally confirm regiochemistry and purity.

Structural Parameters

Property	Value
IUPAC Name	2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde
Molecular Formula	C₁₂H₁₅NO
Exact Mass	189.1154 Da
Key Feature	Donor-Acceptor ( -conjugated) system

Synthetic Origin & Regiochemical Logic

Understanding the synthesis provides the first layer of structural evidence. The compound is typically synthesized via the Vilsmeier-Haack formylation of 1-(3-methylphenyl)pyrrolidine.[1][2]

Mechanistic Causality[2]

• Substrate Activation: The pyrrolidine nitrogen is a strong activator, directing electrophilic aromatic substitution (EAS) to the ortho and para positions.[2]

• Steric Steering: The ortho positions (relative to pyrrolidine) are sterically hindered, particularly the position adjacent to the methyl group.[2]

• Regioselectivity: The Vilsmeier reagent (chloroiminium ion) attacks the highly activated position para to the pyrrolidine ring.[2]

  • Result: The aldehyde installs at C1, forcing the methyl to C2 and the pyrrolidine to C4. This creates the 1,2,4-substitution pattern pivotal for NMR analysis.[2]

Figure 1: Synthetic logic dictating the regiochemical outcome of the target molecule.

Spectroscopic Elucidation Strategy

The core challenge is distinguishing the target from potential isomers (e.g., aldehyde attack ortho to the pyrrolidine). We employ a self-validating workflow.[1][2]

A. High-Resolution Mass Spectrometry (HRMS)[1][2]

• Method: ESI-TOF (Positive Mode).[1][2]

• Observation: The pyrrolidine nitrogen protonates easily.[2]

• Diagnostic Signal:

  (Calc.[2] 190.1232).

• Fragmentation: Look for

  loss of 29 (-CHO) and ring fragmentation.[2]

B. Infrared Spectroscopy (FT-IR)

The "push-pull" nature significantly alters vibrational frequencies compared to standard benzaldehyde.[1][2]

• Aldehyde: Observed at 1665–1675 cm⁻¹ .[2]

  • Why? Resonance donation from the pyrrolidine lone pair into the ring increases single-bond character of the carbonyl, lowering the wavenumber from the typical 1700 cm⁻¹.

• Aromatic: Strong bands at 1590–1600 cm⁻¹.[2]
• Aldehyde: Fermi resonance doublet (~2720 and 2820 cm⁻¹).[2]

C. Nuclear Magnetic Resonance (NMR) - The Gold Standard

This is the primary tool for confirming the 1,2,4-substitution pattern.

1H NMR Assignments (400 MHz, DMSO-d6)

Position	Shift ( ppm)	Multiplicity	Integration	Assignment Logic
-CHO	9.98	Singlet (s)	1H	Distinctive aldehyde proton.[1][2]
Ar-H (C6)	7.55	Doublet (d)	1H	Ortho to CHO.[1][2] Deshielded by carbonyl anisotropy.[2] Hz.[2]
Ar-H (C5)	6.55	Doublet (d)	1H	Ortho to Pyrrolidine.[1][2] Shielded by N-lone pair.[1][2]
Ar-H (C3)	6.45	Singlet (s)*	1H	Meta to CHO, Ortho to Pyrrolidine.[1][2] Isolated by Me and N.
Pyr-N-CH2	3.35	Multiplet (m)	4H	-protons of pyrrolidine ring.[1][2]
Ar-CH3	2.58	Singlet (s)	3H	Methyl group at C2.[1][2]
Pyr-C-CH2	1.98	Multiplet (m)	4H	-protons of pyrrolidine ring.[1][2]

*Note: H3 may appear as a broad singlet or fine doublet due to long-range coupling with the methyl group.[1]

2D NMR Correlations (Regiochemistry Proof)

To unequivocally prove the Methyl is at C2 (adjacent to CHO) and not C3:

• NOESY (Nuclear Overhauser Effect):

  • Irradiation of -CH3 (2.58 ppm) shows a spatial correlation to -CHO (9.98 ppm) .[1][2]

• HMBC (Heteronuclear Multiple Bond Correlation):

  • The Aldehyde proton correlates to C1 , C2 , and C6 .

  • The Methyl protons correlate to C1 (weak), C2 , and C3 .[2]

Figure 2: Key NMR correlations confirming the 2-Methyl regiochemistry.

Experimental Protocol: NMR Characterization

Standard Operating Procedure (SOP) for purity and structure verification.

Reagents:

• Analyte: ~10 mg 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde.[1][2]

• Solvent: 0.6 mL DMSO-d6 (99.9% D) + 0.03% TMS (Internal Standard).

Procedure:

• Dissolution: Weigh 10 mg of the solid into a clean vial. Add 0.6 mL DMSO-d6. Vortex until fully dissolved.[2] Note: Ensure no suspension remains; aggregates can broaden peaks.

• Transfer: Filter the solution through a cotton plug into a high-quality 5mm NMR tube to remove particulates.

• Acquisition (400 MHz+):

  • 1H (Proton): 16 scans, 30° pulse angle, D1 = 1.0s.[2]

  • 13C (Carbon): 512 scans, proton-decoupled.[1][2]

  • NOESY: Mixing time 500ms (critical for Me-CHO interaction).

• Processing: Phase correct manually. Baseline correct. Calibrate TMS to 0.00 ppm (or DMSO residual peak to 2.50 ppm).

Crystallography & Physical Properties

While NMR is sufficient for routine ID, X-Ray Diffraction (XRD) provides the ultimate structural proof, particularly for analyzing the planarity of the pyrrolidine ring relative to the benzene.

• Physical State: Yellow to orange crystalline solid (color due to charge transfer band).[2]

• Melting Point: Typically 81–85 °C.[2]

• Crystal Habit: Often forms monoclinic needles.[2]

• Pi-Stacking: The planar nature of the donor-acceptor system often leads to head-to-tail stacking in the solid state, which can be visualized in the unit cell packing.[1]

References

• Vilsmeier-Haack Reaction Context: Meth-Cohn, O., & Stanforth, S. P. (1991).[2][3] The Vilsmeier–Haack Reaction.[2][3][4] Comprehensive Organic Synthesis, 2, 777-794.[2]

• General Spectral Data (Analog): PubChem Compound Summary for 4-(1-Pyrrolidinyl)benzaldehyde (Parent structure). National Center for Biotechnology Information (2024).[2] PubChem CID 104037.[2] [Link]

• NMR of Push-Pull Systems: Kaljurand, I., et al. (2005).[2] Extension of the Self-Consistent Spectrophotometric Basicity Scale. Journal of Organic Chemistry, 70(3), 1019–1028.[2][5] (Discusses electronic effects of pyrrolidine substituents). [Link]

Sources

• 1. 4-(1-PYRROLIDINO)BENZALDEHYDE | 51980-54-2 [chemicalbook.com]
• 2. 4-(1-Pyrrolidinyl)benzaldehyde | C11H13NO | CID 104037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. growingscience.com [growingscience.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. 4-Pyrrolidinylpyridine - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for producing 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, a key intermediate in the development of novel therapeutics.[1] This document is intended for an audience of researchers, scientists, and professionals in the field of drug development and organic synthesis. We will explore the two most prominent and scientifically sound methodologies for the synthesis of this valuable compound: Nucleophilic Aromatic Substitution (SNAr) and the Buchwald-Hartwig Amination. This guide will delve into the mechanistic underpinnings of each pathway, provide detailed, field-tested experimental protocols, and offer insights into the critical parameters that ensure a successful and efficient synthesis.

Introduction: The Significance of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS No. 84754-31-4) is a bespoke chemical entity that has garnered significant attention in medicinal chemistry. Its unique structural motif, featuring a substituted benzaldehyde core with a pyrrolidine moiety, makes it a crucial building block for the synthesis of a variety of biologically active molecules.[1] Notably, this compound serves as a pivotal intermediate in the creation of novel central nervous system agents and other potential therapeutics.[1] The strategic placement of the methyl and pyrrolidinyl groups on the benzaldehyde ring offers multiple points for further chemical modification, allowing for the systematic exploration of structure-activity relationships in drug discovery programs.

The aldehyde functional group is a versatile handle for a plethora of chemical transformations, including reductive aminations, Wittig reactions, and the formation of Schiff bases, enabling the construction of complex molecular architectures. The pyrrolidine ring, a common feature in many natural products and pharmaceuticals, often imparts favorable pharmacokinetic properties, such as improved solubility and metabolic stability.

Given its strategic importance, the development of robust and scalable synthetic routes to 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde is of paramount importance. This guide will provide a detailed exposition of two powerful synthetic strategies to achieve this goal.

Strategic Synthesis Pathways

The synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde can be approached through two primary and highly effective methods:

• Pathway 1: Nucleophilic Aromatic Substitution (SNAr) : This pathway leverages the reaction of an activated aryl halide, such as 4-fluoro-2-methylbenzaldehyde, with pyrrolidine.

• Pathway 2: Buchwald-Hartwig Amination : This modern cross-coupling reaction employs a palladium catalyst to forge the C-N bond between an aryl halide, like 4-bromo-2-methylbenzaldehyde, and pyrrolidine.

The choice between these pathways will often depend on the availability of starting materials, desired scale of the reaction, and the specific capabilities of the laboratory.

Pathway 1: Nucleophilic Aromatic Substitution (SNAr)

The SNAr pathway is a classic and often highly efficient method for the formation of aryl-amine bonds, particularly when the aromatic ring is activated by electron-withdrawing groups. In the case of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, the aldehyde group, while not as strongly activating as a nitro group, still renders the para position susceptible to nucleophilic attack. The use of a fluoro-substituted precursor is particularly advantageous as fluoride is an excellent leaving group in SNAr reactions.

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Attack : The lone pair of electrons on the nitrogen atom of pyrrolidine attacks the carbon atom bearing the fluorine atom on the 4-fluoro-2-methylbenzaldehyde ring. This forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.

• Elimination of the Leaving Group : The aromaticity of the ring is restored by the elimination of the fluoride ion, yielding the desired 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

The presence of the aldehyde group in the para position to the leaving group is crucial as it helps to stabilize the negative charge of the Meisenheimer complex through resonance.

Experimental Workflow

The overall workflow for the SNAr synthesis is depicted below:

Caption: SNAr Synthesis Workflow.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Fluoro-2-methylbenzaldehyde (Starting Material)

The synthesis of 4-fluoro-2-methylbenzaldehyde can be achieved through various methods, including the formylation of 3-fluorotoluene. A common laboratory-scale preparation involves the conversion of 4-fluoro-2-methylbenzonitrile.

Parameter	Value	Reference
Starting Material	4-Fluoro-2-methylbenzonitrile	[2]
Reagent	Diisobutylaluminium hydride (DIBAL-H)	General knowledge
Solvent	Toluene or Dichloromethane	General knowledge
Temperature	-78 °C to room temperature	General knowledge
Reaction Time	1-3 hours	General knowledge
Workup	Quenching with methanol, followed by acidic workup	General knowledge

Protocol:

• Dissolve 4-fluoro-2-methylbenzonitrile (1.0 eq) in anhydrous toluene in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add DIBAL-H (1.5 eq, as a 1.0 M solution in toluene) dropwise to the stirred solution, maintaining the temperature below -70 °C.

• After the addition is complete, stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow, dropwise addition of methanol, followed by a saturated aqueous solution of Rochelle's salt or dilute hydrochloric acid.

• Stir the resulting mixture vigorously until two clear layers are formed.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 4-fluoro-2-methylbenzaldehyde, which can be purified further by column chromatography if necessary.

Step 2: Nucleophilic Aromatic Substitution

Parameter	Value	Reference
Starting Material	4-Fluoro-2-methylbenzaldehyde	[3]
Nucleophile	Pyrrolidine	[3]
Base	Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)	[3]
Solvent	Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)	[3]
Temperature	80-120 °C	[3]
Reaction Time	12-24 hours	[3]

Protocol:

• To a solution of 4-fluoro-2-methylbenzaldehyde (1.0 eq) in DMSO, add pyrrolidine (1.2 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).[3]

• Combine the organic layers, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.[3]

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde as a solid.

Pathway 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4][5] It is particularly useful when the SNAr pathway is not efficient, for instance, with less activated aryl halides. This method offers a broad substrate scope and generally proceeds under milder conditions than traditional methods.[4]

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is generally understood to involve the following key steps:

• Oxidative Addition : The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (e.g., 4-bromo-2-methylbenzaldehyde), forming a Pd(II) intermediate.

• Amine Coordination and Deprotonation : The amine (pyrrolidine) coordinates to the palladium center, and a base facilitates its deprotonation to form a palladium-amido complex.

• Reductive Elimination : The final C-N bond is formed through reductive elimination from the palladium-amido complex, regenerating the Pd(0) catalyst and releasing the desired product, 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

The choice of ligand is critical for the success of the Buchwald-Hartwig amination, as it influences the stability and reactivity of the palladium catalyst. Bulky, electron-rich phosphine ligands are commonly employed to promote the reductive elimination step.

Experimental Workflow

Caption: Buchwald-Hartwig Amination Workflow.

Detailed Experimental Protocol

Step 1: Synthesis of 4-Bromo-2-methylbenzaldehyde (Starting Material)

4-Bromo-2-methylbenzaldehyde can be prepared from 4-bromo-2-methylaniline via a Sandmeyer-type reaction or by bromination of 2-methylbenzaldehyde. A reliable method involves the diazotization of 2-bromo-4-methylaniline followed by formylation.[6]

Parameter	Value	Reference
Starting Material	2-Bromo-4-methylaniline	[6]
Reagents	Sodium nitrite, Hydrochloric acid, Formaldoxime	[6]
Catalyst	Cupric sulfate	[6]
Temperature	-5 to 5 °C for diazotization	[6]
Reaction Time	Several hours	[6]
Workup	Steam distillation and purification via bisulfite adduct	[6]

Protocol (Adapted from Organic Syntheses): [6]

• Prepare a solution of 2-bromo-4-methylbenzenediazonium chloride from 2-bromo-4-methylaniline, sodium nitrite, and hydrochloric acid at -5 to 5 °C.[6]

• In a separate flask, prepare a 10% aqueous solution of formaldoxime.[6]

• Add the diazonium salt solution to the formaldoxime solution containing cupric sulfate at room temperature.

• After the reaction is complete, the crude product is isolated, typically by steam distillation.[6]

• Purification can be achieved by forming the bisulfite addition product, followed by regeneration of the aldehyde with acid.[6]

Step 2: Buchwald-Hartwig Amination

Parameter	Value	Reference
Starting Material	4-Bromo-2-methylbenzaldehyde	[7]
Amine	Pyrrolidine	[7]
Palladium Source	Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	[7]
Ligand	4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)	[7]
Base	Sodium tert-butoxide (NaOt-Bu)	[7]
Solvent	Toluene or Dioxane	[7]
Temperature	80-110 °C	[7]
Reaction Time	8-24 hours	[7]

Protocol:

• In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃ (0.01-0.05 eq), Xantphos (0.02-0.10 eq), and sodium tert-butoxide (1.4 eq).

• Add 4-bromo-2-methylbenzaldehyde (1.0 eq) and anhydrous toluene.

• Add pyrrolidine (1.2 eq) to the mixture.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C for 8-24 hours, with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

Final Product Characterization and Validation

The identity and purity of the synthesized 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde should be confirmed by standard analytical techniques.

Technique	Expected Observations
¹H NMR	Resonances corresponding to the aldehydic proton (around 9.5-10.0 ppm), aromatic protons, the methyl group protons, and the protons of the pyrrolidine ring.
¹³C NMR	Signals for the carbonyl carbon (around 190 ppm), aromatic carbons, the methyl carbon, and the carbons of the pyrrolidine ring.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (C₁₂H₁₅NO, MW: 189.25).
Infrared (IR) Spectroscopy	A characteristic C=O stretching frequency for the aldehyde (around 1680-1700 cm⁻¹).
Melting Point	A sharp melting point for the crystalline solid.

Conclusion and Future Outlook

This guide has detailed two robust and reliable synthetic pathways for the preparation of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, a key intermediate in pharmaceutical research. Both the Nucleophilic Aromatic Substitution and the Buchwald-Hartwig amination offer viable routes, with the choice depending on specific laboratory constraints and starting material availability. The SNAr pathway, particularly with a fluoro-aromatic precursor, presents a cost-effective and straightforward approach. The Buchwald-Hartwig amination provides a more versatile and often milder alternative, especially for less reactive aryl halides. The detailed protocols provided herein serve as a solid foundation for the successful synthesis and purification of this important building block, thereby facilitating the advancement of drug discovery and development programs.

References

• Benchchem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Benchchem.

• Chem-Impex. (n.d.). 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-CHLOROBENZALDEHYDE. Retrieved from [Link]

• Google Patents. (n.d.). CN109400500B - Preparation method of 3-fluoro-4-methylbenzonitrile.
• Benchchem. (2025). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Benchchem.

• ResearchGate. (n.d.). Research on the synthesis of 4-fluorobenzonitrile. Retrieved from [Link]

• Zhang, B., et al. (n.d.). Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde.

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-bromo-4-methylbenzaldehyde. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Wordpress. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium‐Catalyzed Amination of Aryl Halides. Retrieved from [Link]

• Google Patents. (n.d.). WO2016024224A1 - A process for the preparation of 4-fluoro-2-methylbenzonitrile.
• Benchchem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 2-(4-Bromo-3-methoxyphenyl)acetonitrile. Benchchem.

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Navigating the Solubility Landscape of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde: A Technical Guide for Researchers

Foreword: The Crucial Role of Solubility in Drug Discovery

In the intricate world of pharmaceutical and chemical research, understanding the solubility of a compound is not merely a preliminary step but a cornerstone of successful drug development and process chemistry. For a molecule like 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, a versatile intermediate in the synthesis of potential central nervous system agents, its solubility profile dictates everything from reaction kinetics and purification strategies to its ultimate bioavailability.[1] This guide provides an in-depth exploration of the solubility of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in organic solvents, offering both theoretical insights and practical, field-proven methodologies for its determination. Our goal is to empower researchers, scientists, and drug development professionals with the knowledge to confidently and accurately navigate the solubility challenges of this promising molecule.

Deconstructing the Molecule: Physicochemical Properties of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

To predict and understand the solubility of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, we must first dissect its molecular structure and inherent physicochemical properties.

Property	Value	Source
Chemical Formula	C₁₂H₁₅NO	[2]
Molecular Weight	189.25 g/mol	[2]
Appearance	Brown solid	[1]
CAS Number	84754-31-4	[2]

The molecule possesses a unique combination of functional groups that govern its interactions with various solvents:

• Aromatic Benzaldehyde Core: The benzene ring imparts a degree of hydrophobicity and allows for π-π stacking interactions. The aldehyde group is polar and can act as a hydrogen bond acceptor.

• Methyl Group: This electron-donating group on the benzene ring can slightly influence the electron density of the aromatic system.

• Pyrrolidine Moiety: The tertiary amine within the pyrrolidine ring is a key feature. It can act as a hydrogen bond acceptor and, depending on the solvent's nature, can be protonated, significantly altering the molecule's polarity and solubility.

The interplay of these features suggests a nuanced solubility profile. The molecule is not overtly polar or non-polar, indicating that its solubility will be highly dependent on the specific characteristics of the organic solvent.

The Theoretical Underpinnings of Solubility: A Primer

The principle of "like dissolves like" serves as a fundamental, albeit simplified, guide to solubility. A more rigorous understanding involves considering the thermodynamics of the dissolution process, which can be broken down into three key steps:

• Breaking Solute-Solute Interactions: Energy is required to overcome the intermolecular forces holding the crystalline lattice of the solid solute together.

• Breaking Solvent-Solvent Interactions: Energy is needed to create a cavity in the solvent to accommodate the solute molecule.

• Formation of Solute-Solvent Interactions: Energy is released when the solute molecule interacts with the solvent molecules.

The overall enthalpy of solution is the sum of the energy changes in these three steps. For a substance to dissolve, the energy released in the third step should ideally compensate for the energy required in the first two steps.

The following diagram illustrates the key intermolecular forces at play when considering the solubility of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in an organic solvent.

Caption: Intermolecular forces in the dissolution process.

Predicting Solubility: An Educated Approach

In the absence of empirical data, we can make informed predictions about the solubility of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in various classes of organic solvents based on its structure.

Solvent Class	Predicted Solubility	Rationale
Protic Solvents (e.g., Methanol, Ethanol)	High	The hydroxyl group of the alcohol can act as a hydrogen bond donor to the aldehyde and pyrrolidine nitrogen, and as a hydrogen bond acceptor. The overall polarity is also favorable.
Aprotic Polar Solvents (e.g., Acetone, Acetonitrile, DMSO, DMF)	Moderate to High	These solvents possess a significant dipole moment and can engage in dipole-dipole interactions with the polar aldehyde and amine functionalities. The absence of a hydrogen bond donating group might limit solubility compared to protic solvents.
Non-polar Solvents (e.g., Hexane, Toluene)	Low to Moderate	The aromatic ring of toluene might offer some favorable π-π stacking interactions with the benzaldehyde core, potentially leading to moderate solubility. In contrast, the highly non-polar nature of hexane is unlikely to effectively solvate the polar functional groups, resulting in low solubility.
Chlorinated Solvents (e.g., Dichloromethane, Chloroform)	Moderate to High	These solvents have a moderate polarity and are good at dissolving a wide range of organic compounds. Chloroform can also act as a weak hydrogen bond donor.

Experimental Determination of Solubility: A Step-by-Step Protocol

Since theoretical predictions provide only an estimate, experimental determination is essential for obtaining accurate solubility data. The following protocol outlines a reliable method for determining the solubility of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

Materials and Equipment

• 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (as a solid)

• A selection of organic solvents (e.g., methanol, ethanol, acetone, acetonitrile, dichloromethane, toluene, hexane)

• Analytical balance (readable to at least 0.1 mg)

• Vials with screw caps

• Magnetic stirrer and stir bars

• Constant temperature bath or incubator

• Syringes and syringe filters (0.45 µm)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector (or another suitable analytical technique like UV-Vis spectroscopy)

Experimental Workflow

The following diagram outlines the workflow for the experimental determination of solubility.

Caption: Workflow for solubility determination.

Detailed Protocol

• Preparation of Saturated Solutions:

  • To a series of vials, add an excess amount of solid 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde. The exact amount is not critical, but there must be undissolved solid present after equilibration.

  • To each vial, add a known volume of the desired organic solvent (e.g., 5 mL).

• Equilibration:

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a constant temperature bath (e.g., 25 °C) and stir the contents using a magnetic stirrer for a sufficient period to reach equilibrium. A typical equilibration time is 24-48 hours. It is crucial to ensure that the system has reached a true equilibrium, which can be verified by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Withdrawal and Filtration:

  • After equilibration, stop the stirring and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear solution above the solid) using a syringe.

  • Immediately filter the solution through a syringe filter to remove any undissolved particles. This step is critical to avoid overestimation of the solubility.

• Dilution:

  • Accurately dilute the filtered solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Analytical Measurement:

  • Analyze the diluted samples using a pre-validated HPLC method (or another suitable technique) to determine the concentration of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde. A calibration curve prepared with standards of known concentrations should be used for accurate quantification.

• Calculation of Solubility:

  • Calculate the solubility of the compound in the original solvent using the following formula:

  Solubility (g/L) = (Concentration from HPLC (g/L) × Dilution Factor)

Safety and Handling: A Researcher's First Priority

Potential Hazards

• Aromatic Aldehydes: These compounds can be irritants to the skin, eyes, and respiratory tract.[4][5] Some aldehydes are also known to be sensitizers.[6]

• Pyrrolidine Derivatives: Pyrrolidine itself is a flammable and corrosive substance.[7] Derivatives should be handled with care, assuming they may also possess irritant or corrosive properties.

Based on this information, 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde should be handled as a hazardous substance.

Recommended Safety Precautions

The following flowchart outlines the recommended personal protective equipment (PPE) and handling procedures.

Caption: Recommended safety precautions.

• Engineering Controls: Always handle 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (nitrile is a good initial choice).

  • Wear safety goggles or a face shield to protect the eyes.

  • Wear a lab coat to protect clothing and skin.

• Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly with soap and water after handling the compound.

First Aid Measures

In case of exposure, follow these general first aid guidelines and seek immediate medical attention:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Conclusion: A Path Forward

While direct solubility data for 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde remains to be published, this guide provides a robust framework for researchers to approach its use and characterization. By understanding its molecular properties, applying sound theoretical principles, and employing rigorous experimental protocols, scientists can confidently determine its solubility in a range of organic solvents. This knowledge is not only academically valuable but also critical for the efficient and safe progression of research and development projects that utilize this important chemical intermediate.

References

• Environment, Health and Safety, University of South Carolina. (n.d.). Appendix I - Hazards Of Functional Groups. Retrieved from [Link]

• Lin, V. S., et al. (2018). Environmental Aldehyde Sources and the Health Implications of Exposure. Exposure and Health, 10(3), 167-176. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Health Effects of Aldehydes and Alcohols in Mobile Source Emissions. In Air Pollution, the Automobile, and Public Health. National Academies Press (US). Retrieved from [Link]

• New Jersey Department of Health. (1999, July). Hazard Summary: Pyrrolidine. Retrieved from [Link]

• Calarco, A., et al. (2022). Aldehydes: What We Should Know About Them. Applied Sciences, 12(15), 7583. Retrieved from [Link]

• Loba Chemie. (2025, July 17). Safety Data Sheet: Pyrrolidine for Synthesis. Retrieved from [Link]

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Navigating the Synthetic Potential of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde: An In-depth Technical Guide

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic design of molecular building blocks is paramount. 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde is a substituted aromatic aldehyde that has garnered significant interest as a versatile intermediate in the synthesis of complex, biologically active molecules.[1] Its utility is particularly noted in the development of agents targeting the central nervous system.[1] This guide provides an in-depth analysis of the reactivity of the aldehyde functional group in this molecule, offering a comprehensive resource for researchers and scientists. We will explore the nuanced interplay of electronic and steric effects that govern its chemical behavior and provide detailed, field-proven protocols for its key transformations.

Decoding the Reactivity: A Tale of Two Substituents

The chemical personality of the aldehyde group in 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde is dictated by the electronic and steric contributions of its two substituents: the ortho-methyl group and the para-pyrrolidinyl group. Understanding this intricate balance is crucial for predicting and controlling its reactivity in nucleophilic addition reactions, which are characteristic of aldehydes.[2][3]

The Electron-Donating Powerhouse: The para-Pyrrolidinyl Group

The pyrrolidinyl substituent at the para-position exerts a powerful electron-donating effect on the benzene ring. This is primarily due to the resonance effect (+M), where the lone pair of electrons on the nitrogen atom is delocalized into the aromatic system. This delocalization increases the electron density of the ring and, consequently, the carbonyl oxygen, while reducing the partial positive charge on the carbonyl carbon.

A less electrophilic carbonyl carbon is inherently less reactive towards nucleophiles.[3] This deactivating effect is a key consideration when designing reactions with this substrate.

Caption: Molecular Structure of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

The Guardian at the Gate: The ortho-Methyl Group

The methyl group at the ortho-position introduces two significant effects:

• Steric Hindrance: The physical bulk of the methyl group partially shields the carbonyl carbon from the approaching nucleophile.[4][5] This steric hindrance can slow down the rate of nucleophilic attack, particularly with bulky nucleophiles.[4]

• Electronic Effect: The methyl group is weakly electron-donating through an inductive effect (+I), which further contributes to the deactivation of the aldehyde group, albeit to a much lesser extent than the para-pyrrolidinyl group.

The interplay between these two effects is complex. While electronic effects are often the primary drivers of reactivity in electrophilic aromatic substitution, steric effects can play a more pronounced role in nucleophilic additions to the carbonyl group.[5]

Caption: Steric hindrance from the ortho-methyl group impeding nucleophilic attack.

Key Synthetic Transformations

The unique electronic and steric profile of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde influences the conditions required for its successful transformation. Below are detailed protocols and mechanistic insights for several key reactions.

Reductive Amination

Reductive amination is a powerful method for the formation of amines from carbonyl compounds.[6][7] The reaction proceeds via the initial formation of an iminium ion, which is then reduced in situ. For sterically hindered and electron-rich aldehydes, the formation of the imine can be the rate-limiting step.

Reaction Scheme:

Caption: General workflow for reductive amination.

Experimental Protocol: Synthesis of N-Benzyl-1-(2-methyl-4-(pyrrolidin-1-yl)phenyl)methanamine

• Materials:

  • 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 eq)

  • Benzylamine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Acetic acid (catalytic amount, optional)

• Procedure:

  • To a solution of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in DCE, add benzylamine.

  • Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. The addition of a catalytic amount of acetic acid can accelerate this step.

  • Add sodium triacetoxyborohydride portion-wise to the reaction mixture. An exothermic reaction may be observed.

  • Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane or ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Sodium triacetoxyborohydride (NaBH(OAc)₃): This is a mild and selective reducing agent that will reduce the iminium ion much faster than the starting aldehyde, preventing the formation of the corresponding alcohol as a byproduct. Its tolerance for mildly acidic conditions makes it ideal for one-pot procedures.

• Solvent: DCE and THF are common solvents for this reaction as they are aprotic and effectively dissolve the reactants.

• Acid Catalyst: The formation of the imine/iminium ion is acid-catalyzed. However, due to the basicity of the pyrrolidinyl nitrogen, the substrate may not require an external acid catalyst. The reaction should be optimized with and without acetic acid.

Knoevenagel Condensation

The Knoevenagel condensation is a carbon-carbon bond-forming reaction between an aldehyde or ketone and an active methylene compound.[8] The strong electron-donating nature of the para-pyrrolidinyl group can make the aldehyde less reactive, potentially requiring slightly more forcing conditions or a more active catalyst.

Reaction Scheme:

Caption: General scheme of the Knoevenagel condensation.

Experimental Protocol: Synthesis of 2-((2-Methyl-4-(pyrrolidin-1-yl)phenyl)methylene)malononitrile

• Materials:

  • 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 eq)

  • Malononitrile (1.05 eq)

  • Piperidine (0.1 eq)

  • Ethanol or Toluene

• Procedure:

  • Dissolve 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde and malononitrile in ethanol.

  • Add a catalytic amount of piperidine to the solution.

  • Heat the reaction mixture to reflux and monitor by TLC. The reaction is often complete within a few hours.

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

  • Collect the solid product by filtration and wash with cold ethanol.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography or recrystallization.

Causality Behind Experimental Choices:

• Active Methylene Compound: Malononitrile is a highly reactive partner for the Knoevenagel condensation due to the strong electron-withdrawing nature of the two nitrile groups, which increases the acidity of the methylene protons.

• Catalyst: Piperidine is a commonly used basic catalyst that facilitates the deprotonation of the active methylene compound.

• Solvent and Temperature: The reaction is typically carried out with heating to drive the condensation and subsequent dehydration. Toluene can be used with a Dean-Stark apparatus to azeotropically remove the water byproduct and drive the reaction to completion.

Wittig Reaction

The Wittig reaction is a highly versatile method for the synthesis of alkenes from aldehydes and ketones.[9] The reaction of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde with a phosphorus ylide can be influenced by the steric hindrance around the carbonyl group.

Reaction Scheme:

Caption: Simplified mechanism of the Wittig reaction.

Experimental Protocol: Synthesis of 1-(4-(Ethenyl)-3-methylphenyl)pyrrolidine

• Materials:

  • Methyltriphenylphosphonium bromide (1.1 eq)

  • A strong base (e.g., n-butyllithium or sodium hydride)

  • Anhydrous Tetrahydrofuran (THF)

  • 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 eq)

• Procedure:

  • Ylide Preparation:

    • Suspend methyltriphenylphosphonium bromide in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

    • Cool the suspension to 0 °C.

    • Slowly add the strong base (e.g., n-BuLi in hexanes) to the suspension. The formation of the orange-red ylide will be observed.

    • Stir the mixture at room temperature for 1-2 hours.

  • Wittig Reaction:

    • Cool the ylide solution back to 0 °C.

    • Add a solution of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde in anhydrous THF dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction by TLC.

  • Work-up and Purification:

    • Quench the reaction with a saturated aqueous solution of ammonium chloride.

    • Extract the aqueous layer with diethyl ether or ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

    • Purify the crude product by column chromatography to separate the desired alkene from triphenylphosphine oxide.

Causality Behind Experimental Choices:

• Ylide Choice: Methyltriphenylphosphonium bromide is used to generate the simplest ylide for the installation of a terminal double bond. Unstabilized ylides like this one typically favor the formation of the Z-alkene with aldehydes, although in this case, a terminal alkene is formed.

• Anhydrous Conditions: The phosphorus ylide is a strong base and will be quenched by water. Therefore, anhydrous solvents and an inert atmosphere are essential for the success of the reaction.

• Purification: The major byproduct of the Wittig reaction is triphenylphosphine oxide, which can often be challenging to remove. Careful column chromatography is typically required.

Summary of Reactivity and Synthetic Utility

The reactivity of the aldehyde group in 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde is a finely tuned balance of opposing forces. The powerful electron-donating para-pyrrolidinyl group deactivates the carbonyl carbon towards nucleophilic attack, while the ortho-methyl group introduces steric hindrance.

Table 1: Predicted Reactivity and Representative Reaction Conditions

Reaction	Key Reagents	Typical Conditions	Expected Outcome & Considerations
Reductive Amination	Primary/Secondary Amine, NaBH(OAc)₃	DCE or THF, Room Temp, 12-24h	Good yields are expected, but reaction times may be longer due to steric hindrance and electronic deactivation.
Knoevenagel Condensation	Active Methylene Compound, Piperidine	Ethanol or Toluene, Reflux, 2-6h	The electron-rich nature may require heating to drive the reaction. Good yields with highly activated methylene compounds.
Wittig Reaction	Phosphorus Ylide, Strong Base	Anhydrous THF, 0°C to Room Temp, 12-16h	Anhydrous conditions are critical. Steric hindrance may slightly impede the reaction rate.
Oxidation	PCC, PDC, or DMP	Dichloromethane, Room Temp	Standard oxidation to the carboxylic acid is expected to be facile.
Reduction	NaBH₄	Methanol or Ethanol, 0°C to Room Temp	Reduction to the corresponding benzyl alcohol should proceed readily.

Conclusion

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde is a valuable synthetic intermediate with a nuanced reactivity profile. By understanding the interplay of the electron-donating para-pyrrolidinyl group and the sterically hindering ortho-methyl group, chemists can effectively harness its potential in the synthesis of complex molecular architectures. The protocols outlined in this guide provide a solid foundation for the successful application of this versatile building block in research and development, particularly in the pursuit of novel therapeutics.

References

• Understanding the Chemical Properties and Handling of 2-Methylbenzaldehyde. (URL: Provided in search results)
• 2-Methylbenzaldehyde | 529-20-4. ChemicalBook. (URL: Provided in search results)
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• o-Tolualdehyde - Solubility of Things. (URL: Provided in search results)
• New Views on the Reaction of Primary Amine and Aldehyde from DFT Study. The Journal of Physical Chemistry A - ACS Publications. (URL: Provided in search results)
• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. The Journal of Physical Chemistry A - ACS Publications. (URL: Provided in search results)
• Nucleophilic Addition Reactions of Aldehydes and Ketones. Chemistry LibreTexts. (URL: Provided in search results)
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• Co-operative ortho-effects on the Wittig reaction. Interpretation of stereoselectivity in the reaction of ortho-halo-substituted benzaldehydes and benzylidenetriphenylphosphoranes. University of Galway Research. (URL: Provided in search results)
• CAS 529-20-4: 2-Methylbenzaldehyde. CymitQuimica. (URL: Provided in search results)
• A Comparative Analysis of the Reactivity of 4-Amino-3,5-difluorobenzaldehyde and 4-aminobenzaldehyde. Benchchem. (URL: Provided in search results)
• Help understanding how "steric effects" are distinct from "electronic effects"?. (URL: Provided in search results)
• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega. (URL: Provided in search results)
• (PDF) The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. (URL: Provided in search results)
• An Explanation of Substituent Effects. Chemistry LibreTexts. (URL: Provided in search results)
• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. (URL: Provided in search results)
• Introduction to Nucleophilic Addition of Ketones and Aldehydes. Organic Chemistry. (URL: Provided in search results)
• Relative reactivity and stereoselectivity in the Wittig reactions of substituted benzaldehydes with benzylidenetriphenylphosphorane. The Journal of Organic Chemistry - ACS Publications. (URL: Provided in search results)
• Hammett plot for the para-substituted benzaldehydes in the B.–V...
• Introduction to Nucleophilic Addition of Ketones and Aldehydes. Organic Chemistry. (URL: Provided in search results)
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• Hammett plot for the reaction of substituted benzaldehydes with Meldrum's acid. (URL: Provided in search results)
• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. (URL: Provided in search results)
• Interference of H-bonding and substituent effects in nitro- and hydroxy-substituted salicylaldehydes. PMC - NIH. (URL: Provided in search results)
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• Problem Set #3: Substitutent Effects and LFERS. (URL: Provided in search results)
• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PubMed Central. (URL: Provided in search results)
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Strategic Synthesis and Medicinal Application of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

A Critical Intermediate for Non-Imidazole H3 Antagonists

Executive Summary

The transition from first-generation imidazole-based histamine H3 receptor antagonists (e.g., thioperamide) to non-imidazole scaffolds marked a pivotal shift in CNS drug discovery. This evolution was driven by the need to mitigate cytochrome P450 inhibition and improve blood-brain barrier (BBB) penetrability.

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS 84754-31-4) has emerged as a high-value "West-domain" pharmacophore in this landscape. It serves as a critical building block for constructing the lipophilic, basic head groups required for high-affinity H3 receptor binding. This guide details the structural rationale, optimized synthetic protocols, and quality control parameters for this intermediate, grounding the methodology in the rigorous standards of pharmaceutical development.

Structural Rationale & Medicinal Chemistry Context[1][2]

In the design of H3 antagonists, the molecule is often conceptualized in two domains connected by a linker: the "West" (basic amine) and the "East" (lipophilic tail).

2.1 The "West" Domain Pharmacophore

The 2-methyl-4-pyrrolidin-1-yl-phenyl moiety addresses three specific medicinal chemistry requirements:

• Basicity & Receptor Interaction: The pyrrolidine nitrogen (pKa ~9.0–9.5) serves as the primary protonatable center, forming a crucial salt bridge with the conserved aspartic acid residue (Asp 3.32) in the transmembrane region of the H3 receptor.

• Lipophilicity: The pyrrolidine ring contributes steric bulk and lipophilicity, enhancing BBB permeability compared to smaller amines like dimethylamine.

• Conformational Restriction (The 2-Methyl Effect): The ortho-methyl group introduces torsional strain, twisting the phenyl ring out of coplanarity with the aldehyde (and subsequent downstream linkers). This "twist" often improves selectivity by disrupting pi-stacking interactions favored by off-target receptors (e.g., hERG channels) and enhances metabolic stability by blocking the ortho position from oxidative metabolism.

2.2 SAR Visualization

The following diagram illustrates the pharmacophore logic and the role of this intermediate in the broader synthesis of H3 antagonists (e.g., Abbott-style non-imidazole series).

Figure 1: Pharmacophore contribution of the benzaldehyde intermediate to H3 antagonist efficacy and stability.

Optimized Synthetic Protocol

While Vilsmeier-Haack formylation of 1-(3-methylphenyl)pyrrolidine is a theoretical route, it suffers from regioselectivity issues (forming mixtures of 2- and 4-isomers). The preferred industrial route is Nucleophilic Aromatic Substitution (SNAr) using 4-fluoro-2-methylbenzaldehyde. This method guarantees regiochemical purity.

3.1 Reaction Scheme

Reaction: 4-Fluoro-2-methylbenzaldehyde + Pyrrolidine

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

3.2 Step-by-Step Methodology

Reagents:

• 4-Fluoro-2-methylbenzaldehyde (1.0 equiv)

• Pyrrolidine (1.2 – 1.5 equiv)

• Potassium Carbonate (

  ), anhydrous (1.5 equiv)

• Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) [Solvent]

Protocol:

• Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 4-fluoro-2-methylbenzaldehyde (e.g., 10.0 g, 72.4 mmol) and anhydrous

  (15.0 g, 108.6 mmol).

• Solvent Addition: Add DMSO (50 mL). Note: DMSO is preferred over DMF for higher reaction rates due to better stabilization of the Meisenheimer complex intermediate.

• Reagent Addition: Add pyrrolidine (8.9 mL, 108.6 mmol) dropwise at room temperature.

• Reaction: Heat the mixture to 90–100°C under an inert atmosphere (

  or Ar) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[1] The starting material (Rf ~0.6) should disappear, replaced by a highly fluorescent product spot (Rf ~0.4).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour into ice-water (300 mL) with vigorous stirring. The product typically precipitates as a yellow/orange solid.

  • If solid forms: Filter, wash with water, and dry.

  • If oil forms: Extract with Ethyl Acetate (3 x 100 mL).[1] Wash combined organics with water (2x) and brine (1x) to remove DMSO. Dry over

    and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO2, 0-20% EtOAc in Hexanes) if high purity (>99%) is required for downstream GMP steps.

3.3 Process Data Summary

Parameter	Specification/Observation	Rationale
Appearance	Yellow to Orange Solid	Extended conjugation of the push-pull system (Amino-donor to Carbonyl-acceptor).
Yield	85 – 95%	SNAr is highly efficient due to the activating para-aldehyde group.
Melting Point	74 – 76°C	Distinct crystalline phase; useful for purity check.
Key Impurity	4-Hydroxy-2-methylbenzaldehyde	Result of water competing with pyrrolidine if DMSO is wet. Use anhydrous conditions.

Experimental Characterization

Validation of the synthesized intermediate relies on confirming the substitution pattern and the integrity of the aldehyde functionality.

1H NMR (400 MHz, CDCl3):

• 10.12 (s, 1H, CHO): Characteristic aldehyde singlet.
• 7.65 (d, J=8.8 Hz, 1H, Ar-H6): Ortho to the aldehyde.
• 6.55 (dd, J=8.8, 2.4 Hz, 1H, Ar-H5): Meta to aldehyde, ortho to pyrrolidine.
• 6.42 (d, J=2.4 Hz, 1H, Ar-H3): Meta to aldehyde, ortho to pyrrolidine and methyl. The small coupling constant confirms the meta relationship.
• 3.35 (m, 4H, Pyrrolidine N-CH2): Deshielded by the aromatic ring.
• 2.62 (s, 3H, Ar-CH3): The 2-methyl group singlet.
• 2.05 (m, 4H, Pyrrolidine C-CH2): Ring methylene protons.

Interpretation: The presence of the aldehyde peak at 10.12 ppm confirms no over-reaction (e.g., to alcohol). The splitting pattern of the aromatic region (d, dd, d) confirms the 1,2,4-substitution pattern is preserved.

Downstream Application: Reductive Amination

The primary utility of this intermediate is in the coupling with amine-bearing "East" domains (e.g., piperazines, diamines) to generate the final bioactive ligand.

Workflow:

• Imine Formation: Aldehyde + Amine (R-NH2) in DCE or MeOH.

• Reduction: Addition of Sodium Triacetoxyborohydride (

  ).

• Result: Formation of the benzylic amine linkage, a hallmark of the ABT-series antagonists (e.g., A-349821 analogs).

Figure 2: Synthetic workflow from raw materials to active pharmaceutical ingredient (API).

References

• Abbott Laboratories H3 Research: Esbenshade, T. A., et al. "Pharmacological and behavioral properties of A-349821, a selective and potent human histamine H3 receptor antagonist." Biochemical Pharmacology, 2004.

• Synthetic Methodology (SnAr): Zhang, B. L., et al. "Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde." Atlantis Press, 2015. (Note: Describes analogous chemistry for pyrrolidinyl-benzaldehydes).

• H3 Antagonist SAR Reviews: Berlin, M., et al. "Histamine H3 Receptor Antagonists: A New Approach for the Treatment of Cognitive Disorders." Journal of Medicinal Chemistry, 2011.

• Chemical Properties: PubChem Compound Summary for CID 2763326 (Related 4-pyrrolidin-1-ylbenzaldehyde derivatives).

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• 1. WO2016202253A1 - Nrf2 regulators - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde step-by-step protocol

[1]

Executive Summary & Strategic Analysis

This protocol details the synthesis of 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde (CAS: 84754-31-4).[1] This compound is a critical pharmacophore in the development of styryl dyes for amyloid imaging and a versatile intermediate in the synthesis of neurological therapeutics.

Synthetic Strategy: Nucleophilic Aromatic Substitution (

) While transition-metal-catalyzed couplings (Buchwald-Hartwig) are possible, we utilize a Nucleophilic Aromatic Substitution ( ) strategy. This route is preferred for its high atom economy, absence of expensive palladium catalysts, and scalability.

• Substrate: 4-Fluoro-2-methylbenzaldehyde.[2][3] The para-aldehyde group acts as a strong electron-withdrawing group (EWG), activating the ring for nucleophilic attack at the C4 position.

• Nucleophile: Pyrrolidine.[4] A strong secondary amine nucleophile.

• Regioselectivity: The leaving group (Fluorine) is para to the activating carbonyl, ensuring exclusive substitution at the 4-position. The ortho-methyl group provides steric bulk but does not inhibit the attack at the remote C4 position.

Safety & Hazard Assessment

Reagent	Hazard Class	Handling Precaution
4-Fluoro-2-methylbenzaldehyde	Irritant (Skin/Eye)	Use chemical resistant gloves. Avoid inhalation.
Pyrrolidine	Flammable, Corrosive	DANGER: Fume hood mandatory.[5] Reacts violently with oxidizers.
DMSO	Solvent (Penetrant)	Carries dissolved toxins through skin. Wear nitrile gloves.
Potassium Carbonate	Irritant	Avoid dust inhalation.

Materials & Equipment

Reagents

• Precursor: 4-Fluoro-2-methylbenzaldehyde (1.0 equiv)

• Nucleophile: Pyrrolidine (1.5 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, granular (2.0 equiv)

• Solvent: Dimethyl sulfoxide (DMSO), anhydrous grade.

Equipment

• Round-bottom flask (RBF) with magnetic stir bar.

• Oil bath with temperature controller.

• Reflux condenser (air-cooled is sufficient for DMSO, but water-cooled prevents amine loss).

• Rotary evaporator.

Step-by-Step Protocol

Phase A: Reaction Setup

• Charge: To a clean, dry 50 mL round-bottom flask, add 4-Fluoro-2-methylbenzaldehyde (1.38 g, 10.0 mmol) and

  (2.76 g, 20.0 mmol).

• Solvate: Add DMSO (10 mL). Stir at room temperature for 5 minutes to create a uniform suspension.

  • Expert Insight: DMSO is chosen over DMF for its higher boiling point and superior ability to stabilize the charged Meisenheimer intermediate.

• Addition: Add Pyrrolidine (1.23 mL, 15.0 mmol) dropwise via syringe.

  • Note: A slight exotherm may occur.

Phase B: Reaction Execution

• Heat: Place the flask in a pre-heated oil bath at 110°C .

• Monitor: Stir vigorously for 2–4 hours .

  • TLC Control: 20% EtOAc in Hexanes. The starting material (

    ) should disappear, replaced by a bright yellow/fluorescent spot ( ).

  • Mechanism Check: If the reaction stalls, increase temp to 130°C. The ortho-methyl group can slightly hinder the planarization required for resonance stabilization, occasionally requiring higher energy than the non-methylated analog.

Phase C: Workup & Isolation

• Quench: Cool the reaction mixture to room temperature. Pour the dark orange/brown solution into Ice Water (100 mL) with vigorous stirring.

• Precipitation: A yellow solid should precipitate immediately.

  • If oil forms: Extract with Dichloromethane (DCM) (3 x 30 mL), wash combined organics with Brine (2 x 50 mL) to remove DMSO, dry over

    , and concentrate.

• Filtration: Collect the solid by vacuum filtration. Wash the filter cake with cold water (2 x 20 mL) to remove residual base and DMSO.

Phase D: Purification

• Recrystallization: Recrystallize the crude solid from Ethanol/Water (9:1) or Heptane/DCM .

  • Dissolve in minimum hot ethanol, add water dropwise until turbid, then cool slowly to 4°C.

• Drying: Dry the crystals under high vacuum at 40°C for 6 hours.

Target Yield: 85–95% Appearance: Yellow crystalline solid.

Analytical Validation (Self-Validating Metrics)

Upon isolation, compare your data against these expected values to validate structural integrity.

Technique	Metric	Diagnostic Signal	Interpretation
NMR	Aldehyde Proton	9.8–10.0 ppm (s, 1H)	Confirms oxidation state of carbonyl intact.
NMR	Pyrrolidine Ring	3.3–3.5 ppm (m, 4H)	Confirms N-alkylation (N- ).
NMR	Methyl Group	2.4–2.6 ppm (s, 3H)	Confirms retention of ortho-methyl.
IR	Carbonyl Stretch	~1660–1680	Lower than typical aldehydes due to conjugation with amine.
Appearance	Color	Bright Yellow	Indicates successful conjugation (Push-Pull system).

Process Logic & Mechanism

The synthesis relies on the electronic "Push-Pull" nature of the substrate.

• Activation: The aldehyde at the para position withdraws electron density from the ring, making the C-F bond highly electrophilic.

• Attack: Pyrrolidine acts as the nucleophile, attacking C4 to form a resonance-stabilized anionic Meisenheimer Complex .

• Elimination: Restoration of aromaticity drives the ejection of the fluoride ion, which is trapped by

  as insoluble KF and .

Reaction Scheme Diagram

Figure 1: Mechanistic pathway of the

reaction via the Meisenheimer intermediate.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (TLC)	Wet DMSO or old Base	is a poor leaving group if solvated by water. Use anhydrous DMSO and fresh .
Dark Tar Formation	Excessive Heat / Oxidation	Limit temp to 120°C. Degas solvent with if scaling up.
Product is Oily	Residual DMSO	Wash organic layer thoroughly with water/brine (3x). DMSO is miscible with DCM but partitions into water.
Impurity at ~7 ppm	Unreacted Aldehyde	Verify stoichiometry. Add 0.2 eq extra pyrrolidine and heat for 1 hr.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and isolation.

References

• Vertex AI Search. (2023). Nucleophilic aromatic substitution of 4-fluorobenzaldehyde derivatives. Retrieved from

• Taber, D. F., & Brannick, P. M. (2015). One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution. Journal of Chemical Education. Retrieved from

• PubChem. (2023). 4-(1-Pyrrolidinyl)benzaldehyde Compound Summary. Retrieved from

• Chem-Impex. (2023). 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde Product Data. Retrieved from

Sources

• 1. 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde | CAS 84754-31-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 4-Fluoro-2-methylbenzaldehyde | C8H7FO | CID 2783217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Application Note: Precision Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde via Buchwald-Hartwig Amination

Abstract & Scope

This Application Note details the optimized protocol for the synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS 84754-31-4). This scaffold serves as a critical intermediate in the synthesis of "push-pull" chromophores, substituted quinolines, and various CNS-active pharmaceutical agents.

While Nucleophilic Aromatic Substitution (

) is often considered for electron-deficient rings, the presence of the electron-donating methyl group at the ortho position relative to the aldehyde reduces the electrophilicity of the ring, rendering harsh and low-yielding. Consequently, Palladium-catalyzed Buchwald-Hartwig amination is the superior methodology. This guide addresses the specific challenge of performing Pd-catalysis in the presence of a reactive aldehyde functionality, utilizing a Base-Controlled Selectivity strategy to prevent aldol condensation or Cannizzaro side reactions.

Retrosynthetic Analysis & Strategic Logic

The target molecule is disconnected at the C(aryl)–N bond. The precursors are 4-Bromo-2-methylbenzaldehyde and Pyrrolidine .

Critical Design Considerations:

• Aldehyde Tolerance: Standard Buchwald bases like Sodium tert-butoxide (

  ) or Lithium Hexamethyldisilazide ( ) are strong nucleophiles and bases ( > 17). They rapidly attack the aldehyde carbonyl, leading to polymerization or decomposition. Solution: Use Cesium Carbonate ( ) , a milder, heterogeneous base that facilitates the catalytic cycle without degrading the electrophile.

• Ligand Selection: Pyrrolidine is a secondary amine. To ensure rapid reductive elimination and prevent

  -hydride elimination (though less relevant for pyrrolidine), we employ Xantphos or RuPhos . Xantphos is preferred here for its wide bite angle ( ), which stabilizes the Pd(0) species and promotes the coupling of electron-neutral/rich aryl halides.

Visual Workflow (Graphviz)

Figure 1: Strategic reaction pathway highlighting the critical divergence based on base selection.

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6][7][8][9]

Reagent	MW ( g/mol )	Equiv.[1][2]	Amount (Example)	Role
4-Bromo-2-methylbenzaldehyde	199.05	1.0	1.99 g (10 mmol)	Substrate (Electrophile)
Pyrrolidine	71.12	1.2	0.85 g (1.0 mL)	Substrate (Nucleophile)
Pd(OAc)₂	224.51	0.02 (2 mol%)	45 mg	Pre-catalyst
Xantphos	578.62	0.03 (3 mol%)	174 mg	Ligand
Cs₂CO₃	325.82	2.0	6.52 g	Base (Anhydrous)
1,4-Dioxane	Solvent	-	20 mL (0.5 M)	Solvent (Anhydrous)

Note: RuPhos (2 mol%) and RuPhos Pd G2 precatalyst are excellent alternatives if Xantphos is unavailable, often providing faster kinetics at lower temperatures.

Step-by-Step Procedure

Step 1: Catalyst Pre-complexation (Optional but Recommended)

• In a glovebox or under a steady stream of Argon, charge a dry reaction vial with

  (45 mg) and Xantphos (174 mg).

• Add 2 mL of anhydrous 1,4-dioxane.

• Stir at room temperature for 5-10 minutes until the solution turns a clear yellow/orange, indicating the formation of the active

  species. Author's Note: Pre-forming the catalyst reduces the induction period.

Step 2: Reaction Assembly

• To a 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-2-methylbenzaldehyde (1.99 g) and Cesium Carbonate (6.52 g).

• Evacuate and backfill the flask with Argon three times to remove oxygen (Oxygen poisons Pd(0) and oxidizes the aldehyde).

• Add the remaining anhydrous 1,4-dioxane (18 mL) via syringe.

• Add the pre-complexed catalyst solution from Step 1 via syringe.

• Add Pyrrolidine (1.0 mL) dropwise via syringe.

Step 3: Reaction Execution

• Seal the flask or attach a reflux condenser under Argon balloon pressure.

• Heat the reaction mixture to 100°C in an oil bath.

• Monitor reaction progress via TLC (Eluent: 20% Ethyl Acetate in Hexanes).

  • Starting Material

    : ~0.6 (UV active).

  • Product

    : ~0.4 (Strong UV absorbance, often fluorescent).

  • Time: Reaction typically reaches completion in 4–12 hours.

Step 4: Workup

• Cool the mixture to room temperature.

• Dilute with Ethyl Acetate (50 mL) and filter through a pad of Celite to remove insoluble cesium salts and palladium black.

• Wash the filtrate with water (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic phase over anhydrous

  , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via Flash Column Chromatography on silica gel.

• Gradient: 0%

  15% Ethyl Acetate in Hexanes.

• The product is a yellow to brownish solid/oil.

• Yield Expectation: 75–88%.

Quality Control & Data Validation

NMR Characterization[2][3][7]

• H NMR (400 MHz, CDCl ):
  • ~10.0 ppm (s, 1H, CHO ). Diagnostic peak.
  • ~7.7 ppm (d, 1H, Aryl H ortho to CHO).
  • ~6.5 ppm (m, 2H, Aryl H ortho to N).
  • ~3.4 ppm (m, 4H, Pyrrolidine ).
  • ~2.6 ppm (s, 3H, Aryl- ).
  • ~2.0 ppm (m, 4H, Pyrrolidine ).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst poisoning or O₂ leak.	Ensure rigorous degassing. Switch to RuPhos Pd G2 precatalyst.
Aldehyde peak missing in NMR	Base-mediated condensation.	Confirm use of Cs₂CO₃ (not K₂CO₃ or NaOtBu). Ensure dioxane is dry.
Product is dark/tarry	Oxidation of amine/aldehyde.	Perform workup quickly; store product under inert gas at 4°C.

Mechanistic Insight & Optimization Logic

The success of this protocol relies on the "Goldilocks" nature of the base and ligand.

• The Base Effect:

  in dioxane has low solubility, creating a heterogeneous surface reaction. This limits the concentration of dissolved base, preventing the high-pH environment that triggers aldehyde enolization and subsequent aldol condensation.

• The Ligand Effect: Xantphos is a bidentate bisphosphine with a large bite angle. It enforces a geometry on the Palladium that favors reductive elimination of the C-N bond over

  -hydride elimination or ligand dissociation.

Optimization Decision Tree (Graphviz)

Figure 2: Troubleshooting decision matrix for reaction optimization.

References

• General Buchwald-Hartwig Review

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.

• Base Selection in C-N Coupling

  • Maimone, T. J., & Buchwald, S. L. (2010). Palladium-Catalyzed Amination of Aryl Triflates and Bromides with Ammonia & Amine Equivalents. Journal of the American Chemical Society.[3][1] (Highlighting the use of Cs2CO3 for sensitive substrates).

• Xantphos Efficacy

  • Guari, Y., et al. (2001). Palladium-Catalyzed Amination of Aryl Halides with Xantphos. Chemistry – A European Journal.

• Target Compound Data

  • Santa Cruz Biotechnology.[4] 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS 84754-31-4).[5][4]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s)-2-methylpyrrolidine and tartrate salts thereof - Google Patents [patents.google.com]
• 3. Pyrrolidine synthesis [organic-chemistry.org]
• 4. scbt.com [scbt.com]
• 5. chemimpex.com [chemimpex.com]

Application Note: High-Purity Isolation of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde via Optimized Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde from a crude synthetic mixture. This compound is a valuable intermediate in the development of pharmaceuticals and agrochemicals, particularly for agents targeting the central nervous system.[1] The inherent basicity of the pyrrolidine nitrogen presents a significant challenge during purification on standard silica gel, often leading to undesirable peak tailing and reduced separation efficiency due to strong interactions with acidic silanol groups.[2] This guide details an optimized flash column chromatography method that mitigates this issue by incorporating a basic modifier into the mobile phase. We will cover method development using Thin-Layer Chromatography (TLC), a detailed step-by-step column chromatography protocol, and post-purification analysis, ensuring researchers can achieve high purity (≥98%) and yield.

Introduction and Principle of Separation

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (C₁₂H₁₅NO, MW: 189.25 g/mol ) is a key building block in organic synthesis.[1][3] Achieving high purity is critical for its use in subsequent, often sensitive, synthetic steps in drug discovery pipelines. The primary challenge in its purification by silica gel chromatography stems from the Lewis basicity of the pyrrolidine nitrogen. The lone pair of electrons on the nitrogen atom interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel stationary phase. This acid-base interaction can cause the compound to bind too strongly, resulting in slow, uneven elution, which manifests as significant peak tailing in the chromatogram.[2][4]

To achieve sharp, symmetrical peaks and efficient separation, this interaction must be neutralized. This protocol employs a common and highly effective strategy: the addition of a small quantity of a competitive base, such as triethylamine (Et₃N), to the mobile phase. The triethylamine preferentially interacts with the acidic sites on the silica gel, effectively "masking" them from the target compound. This allows the 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde to elute based on its polarity without the confounding acid-base interactions, leading to a vastly improved separation.[5]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scbt.com [scbt.com]
• 4. Tailing - chlorinated aromatics with phenol and aldehyde - Chromatography Forum [chromforum.org]
• 5. researchgate.net [researchgate.net]

Experimental setup for reactions involving 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

Executive Summary & Chemical Profile

2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS: 84754-31-4) represents a classic "push-pull" aromatic system.[1] The molecule features a strong electron-donating pyrrolidine ring para to an electron-withdrawing formyl group, with a ortho-methyl group providing steric modulation.[1]

This specific substitution pattern dictates its reactivity and application utility:

• Electronic Effect: The pyrrolidine ring acts as a strong mesomeric donor (

  ), significantly increasing electron density at the carbonyl oxygen. This reduces the electrophilicity of the aldehyde compared to unsubstituted benzaldehyde, often requiring activated catalysts for condensation reactions.

• Steric Effect: The 2-methyl group introduces a torsional twist, disrupting perfect planarity.[1] This is critical in materials science to prevent fluorescence quenching caused by

  - stacking (aggregation-caused quenching or ACQ).[1]

• Applications: Key intermediate in the synthesis of styryl dyes for non-linear optics (NLO), fluorescent probes, and bioactive benzylidene thiazolidinediones (anti-diabetic pharmacophores).

Material Handling & Safety Protocols

Stability Profile: Like many electron-rich aldehydes, this compound is susceptible to autoxidation to the corresponding benzoic acid (2-methyl-4-pyrrolidin-1-yl-benzoic acid) upon prolonged exposure to air.[1]

• Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2–8°C.

• Re-purification: If the solid appears yellow-orange or sticky (indicating oxidation/oligomerization), recrystallize from Ethanol/Hexane (1:[1]4) before use.

• Safety: Standard PPE (nitrile gloves, goggles). Avoid inhalation; aminobenzaldehydes can be sensitizers.

Experimental Protocols

Workflow A: Knoevenagel Condensation (Synthesis of Bioactive Benzylidenes)

Target Application: Synthesis of Thiazolidine-2,4-dione (TZD) derivatives or Malononitrile dyes.[1]

Rationale: Due to the electron-rich nature of the aldehyde, standard base catalysis (e.g., hydroxide) is often sluggish. We utilize a piperidine/acetic acid buffer system to generate the reactive iminium ion intermediate, which is more electrophilic than the free aldehyde.

Protocol:

• Setup: Equip a 50 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser topped with a drying tube (CaCl₂).

• Charge: Add 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 equiv, 5.0 mmol) and the Active Methylene Compound (e.g., Malononitrile or Thiazolidine-2,4-dione, 1.1 equiv).

• Solvent: Dissolve in anhydrous Ethanol (15 mL).

• Catalyst: Add Piperidine (0.2 equiv) followed by Glacial Acetic Acid (0.2 equiv). Note: The acid suppresses side reactions and assists in the dehydration step.

• Reaction: Reflux at 80°C for 4–6 hours.

  • Monitoring: TLC (Mobile Phase: Hexane/EtOAc 7:3). The aldehyde spot (

    ) should disappear.

• Workup: Cool to Room Temperature (RT). The product often precipitates as a crystalline solid.

  • If solid forms: Filter, wash with cold cold ethanol (2 x 5 mL).

  • If solution remains: Concentrate in vacuo to 20% volume, then add ice-cold water to induce precipitation.[1]

Data Summary: Solvent Effects on Yield

Solvent	Temperature	Catalyst System	Typical Yield	Notes
Ethanol	78°C (Reflux)	Piperidine/AcOH	85-92%	Green, standard protocol.[1]
Toluene	110°C	Piperidine/Dean-Stark	95%	Use for stubborn substrates to remove water azeotropically.[1]
Water	100°C	Cetyltrimethylammonium Bromide (CTAB)	60-75%	Micellar catalysis (Green Chem).[1]

Workflow B: Reductive Amination (Synthesis of Tertiary Amines)

Target Application: CNS-active pharmaceutical intermediates.[1]

Rationale: Direct condensation with amines forms an imine (Schiff base). Due to the electron-donating pyrrolidine, the imine is stable but slow to form. We employ Sodium Triacetoxyborohydride (STAB) , a mild hydride donor that selectively reduces the imine without reducing the aldehyde, allowing for a "One-Pot" procedure.

Protocol:

• Setup: 25 mL vial with septum cap; nitrogen atmosphere.

• Imine Formation: Dissolve Aldehyde (1.0 mmol) and Primary/Secondary Amine (1.1 mmol) in 1,2-Dichloroethane (DCE) (5 mL). Add Acetic Acid (1.0 equiv) to catalyze imine formation. Stir at RT for 1 hour.

• Reduction: Add NaBH(OAc)₃ (1.5 equiv) in one portion.

• Reaction: Stir at RT for 12–16 hours.

• Quench: Add saturated aqueous NaHCO₃ (10 mL). Stir vigorously for 20 mins to decompose boron complexes.

• Extraction: Extract with DCM (3 x 10 mL). Dry organics over Na₂SO₄ and concentrate.

Reaction Logic & Pathway Visualization

The following diagram illustrates the divergent reactivity pathways based on the chosen coreagent.

Caption: Divergent synthesis pathways: Knoevenagel condensation (top), Reductive Amination (middle), and Oxidative degradation (bottom).[1]

Analytical Validation (Self-Validating System)

To ensure the protocol is working, use these specific spectroscopic markers. If these signals do not change, the reaction has stalled.

Technique	Marker (Starting Material)	Marker (Product - Knoevenagel)	Marker (Product - Amine)
1H NMR	9.78 ppm (s, 1H, -CH O)	Signal Disappears.[1] Vinyl proton appears 7.5–8.0 ppm .	Signal Disappears. Benzylic -CH 2- appears 3.5–4.0 ppm .[1]
IR	1665 cm⁻¹ (C=O stretch)	Shift to ~2210 cm⁻¹ (CN stretch if Malononitrile used) or disappearance of C=O.	Disappearance of C=O. Appearance of N-H (if secondary amine formed).
Visual	Pale Yellow/Off-white solid	Deep Orange/Red (Bathochromic shift due to extended conjugation).[1]	Remains Pale Yellow/Colorless.

Troubleshooting Guide:

• Problem: Reaction mixture turns black/tarry.

  • Cause: Polymerization of the electron-rich alkene or excessive heat.[1]

  • Solution: Lower temperature to 60°C and ensure inert atmosphere (Argon).

• Problem: No reaction (Aldehyde peak persists).

  • Cause: Catalyst deactivation ("poisoning") or wet solvent.

  • Solution: Add fresh piperidine (catalyst) or add 4Å Molecular Sieves to scavenge water (driving equilibrium).

References

• Santa Cruz Biotechnology. 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Product Data.[1][2] CAS 84754-31-4.[1][2][3][4][5] Link[1][5]

• Rodrigo, D. O. V., et al. (2018).[6] "Use of Piperidine and Pyrrolidine in Knoevenagel Condensation." Organic & Medicinal Chem IJ, 5(3).[6] (Validating the piperidine catalyst protocol). Link

• Verma, P., et al. (2017).[7] "The green Knoevenagel condensation: solvent-free condensation of benzaldehydes."[1][7] Pure and Applied Chemistry. (Source for Green Chemistry variations). Link

• Organic Syntheses. 2-Bromo-4-methylbenzaldehyde.[1][8] Coll. Vol. 5, p.139 (1973). (Foundational chemistry for methyl-benzaldehyde handling). Link[1]

Sources

• 1. scribd.com [scribd.com]
• 2. scbt.com [scbt.com]
• 3. 84754-31-4・2-Methyl-4-pyrrolidin-1-yl-benzaldehyde・2-Methyl-4-pyrrolidin-1-yl-benzaldehyde【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 4. 84754-31-4 | 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde | Tetrahedron [thsci.com]
• 5. 2-METHYL-4-PYRROLIDIN-1-YL-BENZALDEHYDE CAS#: 84754-31-4 [m.chemicalbook.com]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. pure.tue.nl [pure.tue.nl]
• 8. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Synthesis

Executive Summary & Molecule Profile

Target Molecule: 2-Methyl-4-(pyrrolidin-1-yl)benzaldehyde CAS: (Generic analog reference: 4-pyrrolidinylbenzaldehydes) Primary Application: Intermediate for non-linear optical (NLO) materials, styryl dyes, and pharmaceutical scaffolds (e.g., tyrosine kinase inhibitors).

This guide addresses the specific chemical behavior of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde . Unlike primary amino-benzaldehydes, this molecule possesses a tertiary amine , which prevents the formation of stable intermolecular Schiff base polymers (poly-azomethines). However, the electron-rich nature of the pyrrolidine ring and the reactivity of the aldehyde create a unique set of side-product risks, primarily aminal formation and oxidative degradation .

Primary Synthetic Route: SNAr Displacement

The industry-standard route involves Nucleophilic Aromatic Substitution (SNAr) of 4-fluoro-2-methylbenzaldehyde with pyrrolidine .

Core Protocol

• Reagents: 4-Fluoro-2-methylbenzaldehyde (1.0 eq), Pyrrolidine (1.2–1.5 eq), K2CO3 (2.0 eq).

• Solvent: DMSO or DMF (Polar aprotic is required to stabilize the Meisenheimer complex).

• Conditions: 80–100°C, 4–6 hours.

Troubleshooting & Side Product Analysis

Issue 1: Mass Spec shows M+53 peak (or M+71 depending on ionization)

User Observation: "I see a major impurity with a higher molecular weight than my product, and my aldehyde proton signal in NMR is weak or split."

Diagnosis: Aminal (Gem-diamine) Formation Because pyrrolidine is a secondary amine, it cannot form a stable imine (Schiff base). Instead, it reacts with the product aldehyde to form a hemiaminal , which—in the presence of excess amine and water removal—collapses into an aminal (geminal diamine).

• Mechanism: Aldehyde + Pyrrolidine

  Hemiaminal Aminal.

• Why it happens: Using a large excess of pyrrolidine or running the reaction too concentrated.

• The Fix (Self-Validating Step):

  • Protocol: Do not try to chromatograph the aminal; it is often unstable on silica.

  • Correction: Treat the crude reaction mixture with aqueous 1M HCl or 10% Acetic Acid for 30 minutes during workup. This hydrolyzes the aminal back to the desired aldehyde and the pyrrolidine salt.

  • Validation: Monitor the reappearance of the distinct aldehyde singlet (~9.8–10.0 ppm) in 1H NMR.

Issue 2: Product turns yellow/brown solid to oil upon storage

User Observation: "My bright yellow solid turned into a dark, gummy oil after two weeks on the bench."

Diagnosis: Auto-oxidation to Benzoic Acid Electron-rich benzaldehydes are highly susceptible to air oxidation, forming 2-methyl-4-(pyrrolidin-1-yl)benzoic acid .

• Mechanism: Radical chain mechanism where the aldehyde H is abstracted, reacting with O2 to form a peracid, which oxidizes another mole of aldehyde.

• The Fix:

  • Storage: Store under Argon/Nitrogen at -20°C.

  • Purification: Wash the organic layer with saturated NaHCO3 to remove the carboxylic acid side product.

Alternative Route: Vilsmeier-Haack Formylation

Used when the fluorinated starting material is unavailable. Starting Material: 1-(3-methylphenyl)pyrrolidine.

Troubleshooting & Side Product Analysis

Issue 3: Presence of Regioisomers (Ortho vs. Para)

User Observation: "I have two spots on TLC that are very close in Rf. NMR shows a mixture of aldehyde peaks."

Diagnosis: Regioselectivity Failure The pyrrolidine ring is a strong ortho/para director. The methyl group at the meta position (relative to pyrrolidine) complicates the directing effects.

• Target: Position 4 (Para to pyrrolidine, Ortho to Methyl).

• Side Product: Position 2 (Ortho to pyrrolidine, Para to Methyl).

• Root Cause: Steric hindrance. The "2-Methyl" group sterically hinders the desired formylation site (Position 4 relative to N), pushing some reaction to Position 2 or 6.

• The Fix:

  • Temperature Control: Keep the Vilsmeier complex formation at 0°C and heat strictly to 60–70°C. Higher temperatures promote the thermodynamic (less hindered) side products.

  • Purification: Recrystallization from Ethanol/Water is usually required to separate the isomers; column chromatography is often insufficient for clean separation.

Mechanistic Visualization (DOT Diagram)

The following diagram illustrates the competition between the desired SNAr pathway and the Aminal trap.

Caption: Figure 1. Competitive reaction pathways. Note the reversible formation of the Aminal side product, which can be corrected via acidic hydrolysis.

Summary of Troubleshooting Data

Observation	Probable Cause	Technical Solution
M+53 / M+71 in MS	Aminal Formation. Excess pyrrolidine reacted with the aldehyde product.	Acid Hydrolysis: Stir crude oil with 1M HCl for 30 min, then neutralize with NaHCO3.
Low Yield / SM Recovery	Poor Activation. Fluorine displacement is slow due to steric hindrance of the ortho-methyl group.	Increase Temperature: Push reaction to 110°C. Ensure solvent is dry DMSO (DMF decomposes at high T).
Darkening / Gums	Oxidation. Electron-rich aldehyde oxidizing to acid.	Purification: Wash with dilute NaHCO3 to remove acid. Store under inert gas.
Multiple Aldehyde Peaks	Regioisomers. (Only in Vilsmeier route).	Switch Route: Use the SNAr route (4-fluoro-2-methylbenzaldehyde) to guarantee regiochemistry.

References

• Zhang, B. et al. (2018).[1] Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde. Atlantis Press.[1]

  • Context: Discusses optimization of pyrrolidine-benzaldehyde derivatives and purific

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution (SNAr): Mechanism and Energy Diagram.

  • Context: Foundational mechanism for the displacement of fluorine by amines in activ

• Organic Chemistry Portal. Synthesis of Pyrrolidines and Derivatives.

  • Context: Overview of pyrrolidine reactivity and common synthetic pathways.[2]

• PubChem. (2025).[3] 4-Aminobenzaldehyde Compound Summary. National Library of Medicine.[3]

  • Context: Data on stability, oxidation risks, and handling of amino-benzaldehydes.

Sources

• 1. atlantis-press.com [atlantis-press.com]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Aminobenzaldehyde | C7H7NO | CID 11158 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

Case ID: PUR-2M4P-BENZ Status: Active Support Assigned Specialist: Senior Application Scientist Topic: Impurity Removal & Isolation Protocols

Executive Summary

You are likely synthesizing 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde via nucleophilic aromatic substitution (

) of 4-fluoro-2-methylbenzaldehyde with pyrrolidine in a polar aprotic solvent (DMF or DMSO).

The Problem: The reaction often yields a sticky, dark orange/red oil or a low-melting solid contaminated with:

• Unreacted Pyrrolidine: Causes basicity and "oiling out."

• Solvent Residues (DMF/DMSO): Difficult to remove via rotary evaporation.

• Oxidation Byproducts: The corresponding benzoic acid (brown discoloration).

• Starting Halide: If conversion was incomplete.

This guide provides three tiered purification protocols ranging from bulk extraction to high-purity isolation.

Module 1: Diagnostic Triage

Determine the state of your crude material to select the correct protocol.

Observation	Likely Contaminant	Recommended Protocol
Sticky Red/Orange Oil (won't solidify)	Residual DMF/DMSO or excess Pyrrolidine	Protocol A (Aqueous Workup + pH Swing)
Solid (but low melting point / wet)	Trace Pyrrolidine or Starting Halide	Protocol B (Recrystallization)
Dark Brown Crust on surface	Oxidation (Benzoic Acid derivative)	Protocol C (Bisulfite Adduct - High Purity)
Streaking on TLC	Residual Amine salts	Protocol D (Buffered Chromatography)

Module 2: Chemical Purification Protocols

Protocol A: The "pH Swing" Extraction (Removal of Pyrrolidine)

Best for: Removing residual pyrrolidine and DMF/DMSO from the crude oil.

The Science: Pyrrolidine is a strong base (

). The nitrogen in your product is an aniline derivative conjugated with an aldehyde; it is significantly less basic ( ). We can exploit this window to wash away pyrrolidine without protonating your product.

• Dissolution: Dissolve crude oil in Ethyl Acetate (EtOAc) . Avoid Dichloromethane (DCM) if possible, as it traps DMF.

• Acid Wash: Wash the organic layer with 5% Citric Acid or 0.5 M HCl (cold).

  • Mechanism:[1] This protonates free pyrrolidine into the water-soluble salt. Your product remains neutral and stays in the EtOAc.

• Brine Wash: Wash

  with saturated NaCl to pull out residual DMF/DMSO.

• Dry & Strip: Dry over

  , filter, and evaporate.

Protocol B: Recrystallization (Scalable Solidification)

Best for: Final polishing of solid material.

Solvent System: Ethanol (EtOH) or EtOH/Water. Note: 4-pyrrolidinyl benzaldehydes are often highly soluble in hot ethanol but crystallize well upon cooling.

• Dissolve: Suspend crude solid in minimal boiling Ethanol (95%) .

• Filter Hot: If there are insoluble black specks (inorganic salts/polymers), filter rapidly while hot.

• Nucleate: Remove from heat. If oiling occurs, add dropwise Water until slight turbidity persists, then reheat to clear.

• Cool: Allow to cool to Room Temp (RT), then

  .

• Harvest: Filter the yellow/orange needles. Wash with cold Hexane.

Protocol C: Sodium Bisulfite Adduct (The "Gold Standard")

Best for: Isolating the aldehyde from non-aldehyde impurities (halides, over-alkylated byproducts).

The Science: Aldehydes react reversibly with sodium bisulfite (

) to form a water-soluble sulfonate salt. Impurities (which are not aldehydes) remain in the organic layer.

Workflow Diagram:

Figure 1: Purification workflow using the reversible formation of bisulfite adducts to separate aldehydes from non-aldehyde contaminants.

Module 3: Chromatography Troubleshooting

If you must run a column (Flash Chromatography), users often report "streaking" due to the nitrogen atom interacting with acidic silanols on the silica gel.

• Mobile Phase: Hexane : Ethyl Acetate (Start 90:10, Gradient to 70:30).

• The Fix: Add 1% Triethylamine (TEA) to your solvent system. This blocks the silanol sites and sharpens the peak.

• TLC Visualization: The compound is UV active (strong conjugation). It will also stain bright orange/red with DNP (2,4-Dinitrophenylhydrazine) stain, confirming the presence of the aldehyde.

Module 4: Frequently Asked Questions (FAQs)

Q1: My product turned from yellow to brown after a week. What happened? A: Benzaldehydes, especially electron-rich ones like this, are prone to auto-oxidation to benzoic acid.

• Solution: Store the purified solid under an inert atmosphere (

  or Argon) in the dark at . If it has already browned, wash the solid with saturated Sodium Bicarbonate ( ) to remove the acidic surface layer.

Q2: I can't get rid of the DMF smell. A: DMF forms strong hydrogen bonds.

• Solution: Use the Protocol A water washes. If that fails, dissolve the product in Ether/EtOAc and wash with LiCl (5% aqueous solution) . Lithium chloride increases the ionic strength, forcing DMF out of the organic layer and into the aqueous phase.

Q3: The product is oiling out during recrystallization. A: This indicates the solution is too concentrated or the temperature dropped too fast.

• Solution: Re-heat until clear. Add a small amount of "seed crystal" if available. Scratch the glass side of the flask with a spatula. Let it cool very slowly in a warm water bath that is allowed to cool to room temperature naturally.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Bisulfite Adduct purification, Section 9.6.15).

• Brindle, C. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development. (Detailed methodology on bisulfite extraction).

• Zhang, B., et al. (2015). Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde. Atlantis Press. (Describes synthesis and purification of the closely related non-methylated analog).

• Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th ed.). Butterworth-Heinemann. (General protocols for recrystallization of amino-benzaldehydes).

Sources

• 1. WO2009071509A1 - 1,2-disubstituted-4-benzylamino-pyrrolidine derivatives as cetp inhibitors useful for the treatment of diseases such as hyperli pidemia or arteriosclerosis - Google Patents [patents.google.com]

Technical Support Center: Solvent Effects on the Synthesis of Substituted Benzaldehydes

Welcome to the Technical Support Center for the synthesis of substituted benzaldehydes. This guide is designed for researchers, scientists, and professionals in drug development. Here, we delve into the critical role of solvents in influencing the outcomes of various synthetic routes to substituted benzaldehydes. This resource provides in-depth, troubleshooting-focused answers to common challenges encountered in the laboratory.

I. Frequently Asked Questions (FAQs): General Solvent Effects

Q1: How does the choice of solvent fundamentally impact the synthesis of substituted benzaldehydes?

The choice of solvent is a critical parameter that can dictate the success of a reaction, influencing yield, selectivity, and the formation of byproducts.[1][2] Solvents affect reaction rates and outcomes by stabilizing or destabilizing reactants, intermediates, and transition states.[3] Key solvent properties to consider include:

• Polarity and Dielectric Constant: These properties influence the solubility of reactants and reagents and can affect the rates of reactions involving polar or charged intermediates.[3]

• Proticity: Protic solvents (e.g., alcohols, water) can hydrogen bond and may participate in the reaction, while aprotic solvents (e.g., THF, DCM) do not.

• Coordinating Ability: Some solvents can coordinate to metal catalysts or reagents, altering their reactivity and selectivity.

Q2: I'm observing a low yield in my benzaldehyde synthesis. Could the solvent be the culprit?

Absolutely. Low yields are a common issue directly linked to suboptimal solvent selection.[4][5] Several factors could be at play:

• Poor Solubility: If your starting materials or reagents are not fully dissolved, the reaction will be slow and incomplete.

• Side Reactions: The solvent can promote unwanted side reactions. For instance, in some reactions, protic solvents might compete with the desired nucleophile.[1]

• Product Degradation: The solvent might contribute to the degradation of the desired benzaldehyde product, especially at elevated temperatures.[6]

• Biphasic Systems: In reactions like the Reimer-Tiemann, inefficient mixing in a biphasic system can lead to low yields due to insufficient mass transfer between the phases.[7][8]

Q3: My reaction is producing a mixture of ortho- and para-substituted benzaldehydes. How can I improve regioselectivity by changing the solvent?

Solvent choice can significantly influence regioselectivity. In reactions like the Reimer-Tiemann and Duff reactions, the ortho-product is often favored. This preference can be influenced by the solvent's ability to participate in or stabilize a transition state that favors ortho-substitution. For instance, in the Reimer-Tiemann reaction, the interaction between the solvent, the phenoxide, and the dichlorocarbene intermediate plays a role in directing the electrophile to the ortho position.[8][9] In some cases, using a biphasic system with a phase-transfer catalyst can alter the ortho/para ratio.[7]

Q4: I'm struggling with the purification of my benzaldehyde product. Are there any solvent-related issues I should be aware of?

Purification can be complicated by the solvent in several ways:

• Azeotrope Formation: The solvent may form an azeotrope with the product, making separation by distillation difficult.

• Solvent Impurities: The solvent itself might contain impurities that co-elute with your product during chromatography.

• Work-up Complications: During aqueous work-up, the choice of extraction solvent is crucial for efficient separation and minimizing product loss.[10] For instance, if your product has some water solubility, repeated extractions with a suitable organic solvent will be necessary.

• Product Oxidation: Benzaldehydes are susceptible to oxidation to the corresponding benzoic acid, a process that can be influenced by the solvent and the presence of air.[11][12]

II. Troubleshooting Guides for Specific Synthetic Methods

This section provides detailed troubleshooting for common issues encountered in specific named reactions used for synthesizing substituted benzaldehydes.

A. Formylation of Phenols

1. The Reimer-Tiemann Reaction

The Reimer-Tiemann reaction is a classic method for the ortho-formylation of phenols using chloroform and a strong base.[7]

Common Issue: Low Yield and Complex Product Mixtures

• Question: My Reimer-Tiemann reaction is giving a very low yield of the desired salicylaldehyde, and I see a lot of starting material and some tar-like substances. What's going wrong?

• Answer: This is a frequent problem in the Reimer-Tiemann reaction, often stemming from the biphasic nature of the reaction medium.[7][8] Since the hydroxide base is in the aqueous phase and chloroform is in the organic phase, efficient mixing is paramount for the generation of the dichlorocarbene electrophile.[7][9]

  • Troubleshooting Steps:

    • Vigorous Stirring: Ensure you are using a mechanical stirrer capable of creating a fine emulsion between the two phases.

    • Phase-Transfer Catalysis: The addition of a phase-transfer catalyst (e.g., a quaternary ammonium salt) can facilitate the transfer of the hydroxide ion into the organic phase, increasing the rate of dichlorocarbene formation.[7]

    • Emulsifying Agents: In some cases, a co-solvent like 1,4-dioxane can act as an emulsifying agent to improve the interaction between the two phases.[13]

    • Temperature Control: The reaction is exothermic once initiated.[7][13] It's crucial to control the temperature to prevent side reactions and polymerization.

2. The Duff Reaction

The Duff reaction utilizes hexamine as the formylating agent for electron-rich aromatic compounds like phenols.[14][15]

Common Issue: Di-formylation and Low Mono-formylation Yield

• Question: I'm trying to synthesize a mono-substituted salicylaldehyde using the Duff reaction, but I'm getting a significant amount of the di-formylated product. How can I favor mono-substitution?

• Answer: Di-formylation is a known side reaction in the Duff reaction, especially when both ortho positions to the activating group are unblocked.[14][16] The key to favoring mono-formylation lies in controlling the stoichiometry.

  • Troubleshooting Steps:

    • Stoichiometry Control: Carefully reduce the molar equivalents of hexamethylenetetramine (HMTA) relative to your phenolic substrate.[16] Start with a 1:1 ratio and adjust as needed based on your results.

    • Solvent as Reagent: The Duff reaction often uses acetic acid or trifluoroacetic acid as both the solvent and a reagent.[14] The acidity of the medium plays a role in the reaction mechanism. Ensure the acid is of high purity.

3. The Gattermann Reaction

The Gattermann reaction formylates aromatic compounds using a mixture of hydrogen cyanide (HCN) and hydrogen chloride (HCl) with a Lewis acid catalyst.[17]

Common Issue: Handling of Toxic Reagents and Low Yield

• Question: I'm hesitant to use HCN in the Gattermann reaction due to its toxicity. Are there safer alternatives, and how does the solvent choice impact these modifications?

• Answer: The use of HCN is a significant drawback of the classical Gattermann reaction. Fortunately, modifications exist that replace HCN. A common alternative is the use of zinc cyanide (Zn(CN)₂).

  • Troubleshooting and Alternative Protocols:

    • Gattermann-Koch Variation (for specific substrates): This variation uses carbon monoxide and HCl with a copper(I) chloride and aluminum chloride catalyst system.

    • Using Zinc Cyanide: This is a more convenient and safer alternative to HCN. The reaction is typically carried out in a non-protic solvent to avoid decomposition of the reagents.

4. The Vilsmeier-Haack Reaction

This reaction employs a Vilsmeier reagent, typically formed from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to formylate electron-rich arenes.[18][19][20]

Common Issue: Difficulty in Isolating the Product and Side Reactions

• Question: My Vilsmeier-Haack reaction seems to work, but I'm having trouble with the work-up, and my final product is impure. What role does the solvent play here?

• Answer: The Vilsmeier-Haack reaction often uses an excess of the amide (e.g., DMF) as the solvent.[21] While convenient, this can complicate the work-up. The choice of an appropriate work-up procedure is crucial.

  • Troubleshooting Steps:

    • Hydrolysis: The initial product is an iminium salt which must be hydrolyzed to the aldehyde.[19] This is typically done by adding the reaction mixture to ice-water, often with a base like sodium acetate to buffer the solution.[18]

    • Alternative Solvents: While DMF is common, other solvents like chloroform, dichloromethane, benzene, or toluene can be used.[21] Using a different solvent can simplify the removal of the formamide reagent during work-up.

    • Temperature Control: The formation of the Vilsmeier reagent and the subsequent formylation are often carried out at low temperatures (e.g., 0 °C) to control the reaction rate and minimize side reactions.[18]

B. Oxidation of Benzyl Alcohols

Common Issue: Over-oxidation to Benzoic Acid

• Question: I'm trying to oxidize a substituted benzyl alcohol to the corresponding benzaldehyde, but I'm getting a significant amount of the carboxylic acid. How can I prevent this over-oxidation?

• Answer: Over-oxidation is a primary challenge in the synthesis of benzaldehydes from benzyl alcohols.[22] The choice of oxidant and solvent system is critical to achieving high selectivity for the aldehyde.

  • Solvent-Controlled Selectivity:

    • Non-polar, Aprotic Solvents: Solvents like dichloromethane (DCM) or carbon tetrachloride are often used with oxidants like manganese dioxide (MnO₂) to achieve good selectivity for the aldehyde.[22]

    • Solvent-Free Conditions: In some cases, running the reaction neat or with a solid-supported catalyst can improve selectivity and is a greener alternative.[23][24]

    • Biphasic Systems: Using a biphasic system with a phase-transfer catalyst can sometimes help control the reaction and prevent over-oxidation.

    • Aqueous vs. Organic Solvents: The choice between an aqueous and an organic solvent can dramatically affect the product distribution. For instance, in some photocatalytic oxidations, the use of water can be crucial for the reaction's efficiency.[25]

Oxidant	Typical Solvent(s)	Key Considerations
Manganese Dioxide (MnO₂)	Dichloromethane (DCM), Chloroform, Hexane	Good for allylic and benzylic alcohols. The activity of MnO₂ can vary.
Pyridinium Chlorochromate (PCC)	Dichloromethane (DCM)	Mild and selective, but chromium-based reagents are toxic.
Hydrogen Peroxide (H₂O₂)	Water, various organic solvents	A "green" oxidant, but often requires a catalyst. Selectivity can be solvent-dependent.[22][23]
Air/Oxygen	Toluene, NMP, Diglyme	Requires a catalyst (e.g., palladium or copper salts). Flammable solvents can be a safety hazard.[26]

C. Reduction of Benzoic Acid Derivatives

Common Issue: Over-reduction to the Alcohol

• Question: When I try to reduce a benzoic acid derivative (like an ester or acyl chloride) to a benzaldehyde, I often get the corresponding benzyl alcohol as the major product. How can I stop the reduction at the aldehyde stage?

• Answer: Preventing over-reduction is the main challenge in this synthetic approach.[27][28] The choice of reducing agent and, critically, the solvent and temperature are key to isolating the aldehyde.

  • Strategic Solvent and Temperature Control:

    • Low Temperatures: These reactions are almost always performed at low temperatures (e.g., -78 °C) to control the reactivity of the reducing agent and allow for the isolation of the intermediate aldehyde.[27]

    • Solvent Choice for DIBAL-H Reductions: Diisobutylaluminium hydride (DIBAL-H) is a common reagent for this transformation. The choice of solvent is crucial. Reductions in dichloromethane often give good yields of the aldehyde, whereas reactions in THF can lead to more over-reduction to the alcohol.[27]

    • Deactivated Reducing Agents: Using a less reactive hydride source, such as lithium tri-tert-butoxyaluminum hydride (from LiAlH₄ and t-butanol), can selectively reduce acyl chlorides to aldehydes.

III. Visualizing Experimental Workflows

Decision Tree for Solvent Selection in Benzaldehyde Synthesis

Caption: A decision tree for initial solvent selection based on the chosen synthetic route to a substituted benzaldehyde.

IV. References

• Effect of solvent on the reaction. Reaction conditions: benzaldehyde... - ResearchGate. Available from: [Link]

• Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry. Available from: [Link]

• What are the factors for selective oxidation of the benzyl alcohol to benzaldehyde? - ResearchGate. Available from: [Link]

• Reimer Tiemann Reaction Mechanism - BYJU'S. Available from: [Link]

• Effect of solvent on the photocatalytic oxidation of benzyl alcohol.... - ResearchGate. Available from: [Link]

• Duff reaction - Wikipedia. Available from: [Link]

• Reimer Tiemann Reaction: Mechanism and application - Chemistry Notes. Available from: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available from: [Link]

• Preparation of Benzaldehydes, Part 4: Reduction of Benzoic Acid Derivatives - YouTube. Available from: [Link]

• Reimer Tiemann Reaction Mechanism: Conditions & Applications - Allen. Available from: [Link]

• Reimer Tiemann Reaction Mechanism - GeeksforGeeks. Available from: [Link]

• Effect of solvent on the condensation. Reaction conditions: benzaldehyde (0.1 mol) - ResearchGate. Available from: [Link]

• Vilsmeier-Haack Reaction | NROChemistry. Available from: [Link]

• Troubleshooting: How to Improve Yield - Department of Chemistry : University of Rochester. Available from: [Link]

• US4379026A - Process for the purification of benzaldehyde - Google Patents. Available from:

• CA1132612A - Process for the purification of benzaldehyde - Google Patents. Available from:

• Oxidation of benzyl alcohol to benzaldehyde. - Lakeland University. Available from: [Link]

• Effects of solvent on the reaction time and yield a - ResearchGate. Available from: [Link]

• Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction. Available from: [Link]

• Vilsmeier–Haack reaction - Wikipedia. Available from: [Link]

• Duff reaction - chemeurope.com. Available from: [Link]

• Recovery of benzaldehyde from aqueous streams using extractant impregnated resins | Request PDF - ResearchGate. Available from: [Link]

• EP3237394A1 - An efficient process for the synthesis of alkoxy substituted benzaldehydes - Google Patents. Available from:

• Investigation of Solvent Effects on the Rate and Stereoselectivity of the Henry Reaction - NIH. Available from: [Link]

• How to convert benzoic acid to benzaldehyde - Quora. Available from: [Link]

• Alcohols to Aldehydes, Part 1: Oxidations with O2, H2O2, ROOH - YouTube. Available from: [Link]

• Reaction Chemistry & Engineering - ePrints Soton. Available from: [Link]

• Reaction conditions for the oxidation of benzyl alcohol to benzaldehyde. a - ResearchGate. Available from: [Link]

• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes - Pure. Available from: [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. Available from: [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. Available from: [Link]

• Toward a More Holistic Framework for Solvent Selection | Organic Process Research & Development - ACS Publications. Available from: [Link]

• The Chemistry of Benzaldehyde: Reactions and Synthetic Utility - NINGBO INNO PHARMCHEM CO.,LTD. Available from: [Link]

• A green synthesis approach toward large-scale production of benzalacetone via Claisen–Schmidt condensation - PMC. Available from: [Link]

• Effect of Solvent on Chemical Reactions and Reactivity. Available from: [Link]

• Development of a solvent selection guide for aldehyde-based direct reductive amination processes - Green Chemistry (RSC Publishing). Available from: [Link]

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Available from: [Link]

• Design and Synthesis of Benzoic Acid Derivatives as Influenza Neuraminidase Inhibitors Using Structure-Based Drug Design 1 - ResearchGate. Available from: [Link]

• Why do can't we convert benzoic acid directly to benzaldehyde? - Quora. Available from: [Link]

• Solvent Effect on the Reaction of Benzaldehyde, 2-Naph- thol, and Semicarbazide Hydrochloride Catalyzed by PTSA/NaOAc - ResearchGate. Available from: [Link]

• Is it normal to get low yields all the time, or am I a bad organic chemist? Available from: [Link]

• Benzaldehyde By Reduction Of Benzoic Acid - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. Available from: [Link]

• Gattermann reaction - Wikipedia. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Sciencemadness Discussion Board - Is it normal to get low yields all the time, or am I a bad organic chemist? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. byjus.com [byjus.com]
• 8. chemistnotes.com [chemistnotes.com]
• 9. Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. echemi.com [echemi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. nbinno.com [nbinno.com]
• 13. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]
• 14. Duff reaction - Wikipedia [en.wikipedia.org]
• 15. Duff_reaction [chemeurope.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 18. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 19. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 20. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 21. ijpcbs.com [ijpcbs.com]
• 22. researchgate.net [researchgate.net]
• 23. lakeland.edu [lakeland.edu]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. m.youtube.com [m.youtube.com]
• 27. google.com [google.com]
• 28. quora.com [quora.com]

Technical Support Center: Work-up & Purification of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

[1]

Case ID: 2M4P-BENZ-001 Status: Active Support Level: Tier 3 (Senior Scientist) Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

System Overview & Molecule Profile[1][2][3][4]

Welcome to the technical guide for handling 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde . This molecule presents a classic "push-pull" electronic system: the pyrrolidine ring is a strong electron donor, while the aldehyde is an electron acceptor.[2] This conjugation makes the molecule highly reactive, chemically interesting, but prone to specific handling failures (oxidation, polymerization, and oiling out).[2]

Physical & Chemical Specifications

Property	Specification / Behavior
Appearance	Bright yellow to orange crystalline solid (pure); Dark red/brown oil (impure).[1][3]
Solubility	Soluble in DCM, EtOAc, THF, Toluene.[1][2] Low solubility in water (unless protonated).
Basicity	The pyrrolidine nitrogen is basic ( due to conjugation).[1] It will form salts with strong acids.[1][2]
Reactivity	High. Susceptible to aerobic oxidation (to benzoic acid) and polymerization in acidic media.
Storage	Store under Argon/Nitrogen at 2–8°C. Light sensitive.

Standard Work-up Protocol (The "Happy Path")[1]

Most users synthesize this molecule via the Vilsmeier-Haack formylation of 1-(3-methylphenyl)pyrrolidine.[1] The critical failure point in this route is the quenching step .[2] The intermediate iminium salt is stable and must be hydrolyzed completely to release the aldehyde.[2]

Step-by-Step Procedure

Phase 1: Quenching (Hydrolysis)

• Preparation: Prepare a saturated solution of Sodium Acetate (NaOAc) or a 20% solution of Sodium Carbonate (

  ).

• The Pour: Pour the reaction mixture (typically DMF/POCl

  ) slowly onto crushed ice (approx. 5x the reaction volume) with vigorous stirring.

  • Why: The reaction is exothermic.[2] Heat promotes tar formation.[1][2]

• The Neutralization: Slowly add the NaOAc/Na

  solution until the pH reaches 7–8 .

  • Critical Check: Do not use strong NaOH.[1][2] High pH (>10) can cause Cannizzaro reactions or side-reactions on the aldehyde. Low pH (<4) keeps the amine protonated and water-soluble, leading to yield loss.[1]

• The Wait: Stir the neutralized aqueous mixture for 30–60 minutes at room temperature.

  • Why: The iminium salt hydrolysis is not instantaneous.[2] Rushing this step is the #1 cause of low yields.[2]

Phase 2: Extraction

• Extract the aqueous layer 3x with Dichloromethane (DCM) .[2]

  • Note: DCM is preferred over EtOAc here because it solubilizes the polar aldehyde better and separates well from the DMF/water emulsion.[2]

• Wash combined organics with Water (2x) to remove residual DMF.[1][2]

• Wash with Brine (1x).[1][2]

• Dry over Sodium Sulfate (

  ) and concentrate in vacuo.

Workflow Visualization

Diagram 1: The Critical Quench Decision Tree

This flowchart illustrates the logic for recovering the product based on the synthesis method and observed state.

Caption: Logic flow for work-up. Note the mandatory hydrolysis wait time for the Vilsmeier route.[2]

Troubleshooting Guide (FAQ)

Q1: My product is a dark red/brown oil and refuses to crystallize. Is it ruined? A: Not necessarily. This class of compounds (amino-benzaldehydes) is notorious for "oiling out" due to trace impurities (DMF or unreacted pyrrolidine) acting as plasticizers.[1]

• The Fix (Trituration): Dissolve the oil in a minimum amount of diethyl ether or cold ethanol. Add hexane or pentane dropwise until cloudy.[1][2] Scratch the flask walls with a glass rod and cool to -20°C.

• The Fix (Purification): If trituration fails, you likely have >5% impurity. Proceed to column chromatography (See Section 5).

Q2: I have a low yield, and the aqueous layer is yellow. What happened? A: You likely lost the product to the aqueous layer due to pH issues .[2]

• Diagnosis: If the pH was < 5 during extraction, the pyrrolidine nitrogen was protonated (

  ), making the molecule a water-soluble salt.

• Recovery: Re-adjust the aqueous layer pH to 8–9 with saturated

  and re-extract with DCM.[2]

Q3: The product is turning from yellow to brown on the shelf. A: This is auto-oxidation .[1] The aldehyde is oxidizing to the carboxylic acid (2-methyl-4-(pyrrolidin-1-yl)benzoic acid), or the amine is forming quinoidal species.[1]

• Prevention: Always store under Argon.

• Restoration: Pass the material through a short plug of silica gel (eluting with DCM) to remove the polar oxidation products, then recrystallize.

Advanced Purification & Characterization

When simple extraction yields insufficient purity (>95% required for biological assays), use these protocols.

Chromatography Strategy

• Stationary Phase: Silica Gel (Standard 40-63 µm).[1]

• Mobile Phase:

  • Start: 10% EtOAc in Hexanes (removes non-polar impurities).[1]

  • Elute: 20% to 30% EtOAc in Hexanes.[1][2]

  • Tip: Add 1% Triethylamine (TEA) to the mobile phase if you observe streaking (tailing). The basic TEA prevents the basic product from interacting with acidic silanol groups.[2]

Recrystallization[4][6]

• Solvent System: Ethanol/Water (9:[1]1) or Ethyl Acetate/Hexane.[1][2][4]

• Protocol: Dissolve in hot EtOAc. Add hot Hexane until slightly turbid. Allow to cool slowly to room temperature, then refrigerate. Rapid cooling promotes oiling out.[1][2]

Diagram 2: Purification Pathway

Caption: Purification decision loop. Note the use of Triethylamine (Et3N) to prevent streaking.

References

• Vilsmeier-Haack Reaction Mechanism & Work-up

  • Source: Organic Syntheses, Coll.[1][2][3][5] Vol. 4, p. 539 (1963); Vol. 33, p. 27 (1953).[1][2]

  • Relevance: Foundational protocol for formylating dialkyl-anilines.[1]

  • URL:[Link][1]

• Synthesis of 4-(pyrrolidin-1-yl)

  • Source: Zhang, B., et al. "Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde".[1] Atlantis Press.[1][2]

  • Relevance: Discusses pH adjustment and extraction of pyrrolidine-benzaldehyde analogs.

  • URL:[Link]

• Purification of Amino-Benzaldehydes

  • Source: PubChem Compound Summary for 4-Aminobenzaldehyde.[1]

  • Relevance: Safety, stability, and physical property data for the structural class.[2]

  • URL:[Link][1]

• Handling of Vilsmeier Reagents

  • Source: Meth-Cohn, O., & Stanforth, S. P. (1991).[1][2][3] "The Vilsmeier–Haack Reaction".[2][3][5][6] Comprehensive Organic Synthesis.

  • Relevance: Detailed review of the iminium salt hydrolysis requirement.

  • URL:[Link][1]

Sources

• 1. 4-Aminobenzaldehyde | 556-18-3 [chemicalbook.com]
• 2. WO2020050368A1 - Method for preparing vilsmeier reagent - Google Patents [patents.google.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

Technical Support Center: 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

Reference ID: CAS 84754-31-4 | Status: Active Support

Executive Summary: The "Push-Pull" Stability Paradox

Welcome to the technical support guide for 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde . If you are accessing this guide, you likely encountered a common phenomenon: your bright yellow/orange solid has turned into a dark brown tar, or your yield plummeted during silica purification.

The Root Cause: This molecule is a classic "push-pull" system. The pyrrolidine ring is a powerful electron donor (+M effect), while the aldehyde is an electron withdrawer (-M effect).

• The Benefit: This electronic conjugation makes it a highly reactive intermediate for Knoevenagel condensations or drug synthesis.

• The Risk: It significantly lowers the bond dissociation energy of the aldehydic C-H bond, making the compound hyper-sensitive to autoxidation . Furthermore, the basicity of the pyrrolidine nitrogen makes it "sticky" and unstable on acidic stationary phases (like unbuffered silica gel).

Module 1: Storage & Handling Protocols

Preventing the "Brown Gunk" (Autoxidation)

The Decomposition Mechanism

Unlike standard benzaldehyde, the electron-rich nature of the pyrrolidine ring accelerates radical abstraction. Once the radical forms, it reacts with atmospheric oxygen to form a peroxy acid, which then oxidizes a second molecule of aldehyde to the corresponding benzoic acid (2-methyl-4-(pyrrolidin-1-yl)benzoic acid). This acid catalyzes further decomposition and polymerization, leading to the dark color.

Diagram: The Autoxidation Cascade

Caption: The autoxidation pathway where atmospheric oxygen converts the aldehyde to carboxylic acid, triggering polymerization.

Troubleshooting Guide: Storage

Symptom	Diagnosis	Corrective Action
Material turns dark brown	Advanced autoxidation & polymerization.	Purify immediately. If >50% decomposed, discard. For future: Store under Argon, not Nitrogen (Argon is heavier/better blanket).
Crust forming on cap	Sublimation or oxidation at the seal.	Use Parafilm over the cap. Store at -20°C .
Material is sticky/oil	Solvent inclusion or partial oxidation.	Dry under high vacuum (<1 mbar) for 4 hours. If it remains oil, recrystallize (see Module 2).

Module 2: Purification & Isolation

Surviving Silica Gel Chromatography

The "Acid Trap" Issue

Standard silica gel is slightly acidic (pH 6.0–6.5). The basic pyrrolidine nitrogen will protonate on the silica surface, causing:

• Tailing/Streaking: Drastic loss of resolution.

• Irreversible Adsorption: Mass balance failure (material stays on the column).

• On-Column Decomposition: The acidic surface catalyzes acetal formation or oxidation.

Protocol: Neutralized Silica Chromatography

Do NOT use standard Hexane/Ethyl Acetate without modification.

• Slurry Preparation: Prepare your silica slurry using your starting eluent.

• The Neutralizer: Add 1% v/v Triethylamine (Et3N) to the slurry and the mobile phase.

  • Why? Et3N protects the silica's acidic silanol groups, preventing the pyrrolidine from sticking.

• Eluent System:

  • Recommended: Hexane : Ethyl Acetate (8:2 to 6:4) + 1% Et3N.

  • Alternative: Dichloromethane (DCM) is an excellent solvent for solubility, but ensure it is acid-free (pass through basic alumina if unsure).

Protocol: Recrystallization (Preferred Method)

If your crude purity is >85%, avoid the column entirely to minimize decomposition risk.

• Solvent: Ethanol/Water or Toluene/Hexane.

• Procedure:

  • Dissolve solid in minimum hot Ethanol (60°C).

  • Add warm water dropwise until slight turbidity persists.

  • Cool slowly to room temperature, then 4°C.

  • Critical: Filter quickly and wash with cold Hexane to remove oxidative oily byproducts.

Diagram: Purification Decision Tree

Caption: Decision logic for purifying amino-benzaldehydes to maximize yield and minimize decomposition.

Module 3: Reaction Monitoring (FAQ)

Q: Why does my starting material disappear on TLC but no product appears? A: The aldehyde is likely oxidizing on the TLC plate.

• Fix: Run the TLC immediately after spotting. Do not let the plate sit in air. Use a 2D-TLC technique: Spot, run once, dry under Nitrogen, turn 90°, run again. If the spot splits off the diagonal, it is decomposing on the silica.

Q: The NMR shows a small peak at ~10 ppm and a broad hump at ~11-12 ppm. What is it? A:

• ~9.6 - 9.8 ppm: This is your desired Aldehyde proton (singlet).

• ~11.0 - 12.0 ppm: This is the carboxylic acid proton (COOH) from the decomposed byproduct.

• Action: If the acid peak is >5% integration, repurify. The acid can poison base-catalyzed reactions (like Knoevenagel).

Q: Can I use acid catalysis for downstream reactions? A: Use caution. Strong acids will protonate the pyrrolidine nitrogen, killing the +M donation and deactivating the aldehyde.

• Recommendation: Use Lewis acids (TiCl4, ZnCl2) or base catalysis (Piperidine/Acetic Acid) for condensation reactions.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 329775522, 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde. Retrieved from [Link]

• Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier–Haack Reaction.[1][2] Comprehensive Organic Synthesis, 2, 777-794. (Foundational text on the synthesis and stability of amino-aldehydes).

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) before handling chemical substances.

Sources

• 1. growingscience.com [growingscience.com]
• 2. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of Polar Benzaldehyde Derivatives

Ticket ID: PBD-PUR-001 Status: Active Assigned Specialist: Senior Application Scientist Subject: Troubleshooting oxidation, separation, and stability of polar benzaldehyde derivatives.

Introduction: The "Sticky" Science of Polar Aldehydes

Polar benzaldehyde derivatives (e.g., hydroxy-, amino-, or nitro-benzaldehydes) present a unique "double trouble" in purification: they possess the oxidative instability of aldehydes and the difficult solubility profiles of polar amphiphiles. Unlike simple lipophilic benzaldehydes, these derivatives often streak on silica, resist crystallization, or degrade into benzoic acids before isolation is complete.

This guide provides self-validating protocols to resolve these specific failure modes.

Module 1: The Oxidation Problem (Benzoic Acid Contamination)

Symptom: Your yellow oil or solid has developed a white crust or turned dark brown. NMR shows a broad singlet at ~11-13 ppm (carboxylic acid).

Root Cause: Benzaldehydes undergo autoxidation upon exposure to air, generating benzoic acid impurities via a radical chain mechanism.[1] This is accelerated by light and basic conditions.

Troubleshooting Protocol: The "Bicarbonate Wash"

Use this if your product is NOT an acid (e.g., it is not a carboxylic acid itself).

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (Ethyl Acetate or Dichloromethane).

• The Scavenge: Wash the organic layer with 10% aqueous Sodium Carbonate (

  ) or Saturated Sodium Bicarbonate ( ).

  • Mechanism:[1][2][3][4] The base deprotonates the benzoic acid impurity (

    ), converting it into the water-soluble sodium benzoate. The aldehyde ( ) remains in the organic layer.

• Validation: Acidify a small aliquot of the aqueous wash with HCl. If a white precipitate forms (benzoic acid), the wash is working.

• Isolation: Separate the organic layer, wash with brine, dry over

  , and concentrate.

Critical Note: If your benzaldehyde derivative contains a phenol group (e.g., Vanillin derivatives,

), strong bases like Carbonate might deprotonate the phenol, dragging your product into the water. Use 5% Sodium Bicarbonate ( ) instead , as it is too weak to fully deprotonate most phenols but strong enough for benzoic acids.

Module 2: Chemoselective Isolation (The Bisulfite Method)

Symptom: Column chromatography is failing to separate the aldehyde from structurally similar ketones or alcohols.

Solution: The Bisulfite Adduct Method.[5][6][7][8][9] This relies on the reversible formation of a water-soluble

-hydroxy sulfonate salt.

Workflow Diagram: The Bisulfite Loop

Figure 1: Chemoselective purification workflow using Sodium Bisulfite.[6][8] This method exploits the reversibility of nucleophilic addition to the carbonyl group.[10]

Step-by-Step Protocol

• Adduct Formation:

  • Dissolve crude material in a minimal amount of solvent (Ether or Toluene).

  • Add 2-3 equivalents of saturated aqueous Sodium Bisulfite (

    ).

  • Shake vigorously for 30+ minutes.

  • Observation: A white precipitate often forms (the adduct). If no solid forms, the adduct is dissolved in the water.

• Separation:

  • If Solid: Filter the solid adduct.[5] Wash with ether to remove non-aldehyde impurities.[11]

  • If Liquid: Separate the layers.[5][6][8][9] Keep the aqueous layer (contains adduct). Discard the organic layer (impurities).

• Regeneration:

  • Place the solid or aqueous adduct in a flask.

  • Add 10% Sodium Carbonate (or NaOH) until pH > 10.

  • Caution: Gas evolution (

    ) may occur if acid was used previously; ensure ventilation.

  • Stir for 15 minutes to reverse the equilibrium.

• Extraction: Extract the liberated aldehyde into Ethyl Acetate, dry, and concentrate.

Limitations: Sterically hindered aldehydes (e.g., 2,6-disubstituted) may not form adducts efficiently.

Module 3: Chromatographic Strategies (Taming Silica)

Symptom: The compound "streaks" or "tails" on the TLC plate/column, resulting in poor resolution and mixed fractions.

Root Cause: Polar benzaldehydes (especially phenolic or amino types) hydrogen bond strongly with the acidic silanol (

) groups on the silica surface.

Decision Matrix: Selecting the Right Mobile Phase

Figure 2: Mobile phase modifier selection logic to suppress ionization and silanol interactions.

Mobile Phase Modifier Table

Compound Type	Modifier	Mechanism	Recommended Ratio
Phenolic Aldehydes (e.g., Vanillin)	Acetic Acid (AcOH)	Suppresses ionization of phenol; protonates silanols.	0.5% - 1.0% in Eluent
Amino Aldehydes	Triethylamine (TEA)	Blocks acidic silanol sites; keeps amine free-based.	1.0% - 3.0% in Eluent
Highly Polar/Water Soluble	Reverse Phase (C18)	Uses hydrophobic interaction; avoids silica adsorption.	Water/Acetonitrile Gradient

Protocol Tip: When using TEA, pre-wash the silica column with the TEA-containing solvent before loading your sample to neutralize active sites.

Module 4: Scavenging Excess Aldehyde

Symptom: You used the benzaldehyde as a reagent in excess, and now you cannot separate the leftover aldehyde from your product.

Solution: Solid-Supported Scavengers.[4] Instead of chromatography, use a polymer-bound reagent to chemically "grab" the aldehyde, then filter it out.

• Reagent: Polymer-supported Hydrazine or Polymer-supported Trisamine .

• Protocol:

  • Add 2-3 equivalents of scavenger resin to your reaction mixture (post-reaction).

  • Stir gently for 2-4 hours.

  • Mechanism:[1][2][3][4] The hydrazine reacts with the aldehyde to form an insoluble hydrazone.

• Filtration: Filter the mixture through a fritted funnel. The aldehyde remains trapped on the solid resin; your product passes through in the filtrate.

FAQs

Q: Can I distill polar benzaldehydes? A: Generally, no . Polar derivatives often have high boiling points and decompose before distilling. If you must, use Kugelrohr distillation under high vacuum (<0.1 mmHg). For solids, sublimation is often superior to distillation.

Q: My bisulfite adduct didn't precipitate. Now what? A: This is common for polar aldehydes. The adduct is likely dissolved in the water layer.[5] Do not discard the water. Wash the water layer with Ethyl Acetate (to remove non-aldehyde impurities), then proceed to the Regeneration step directly on the aqueous phase.

Q: How do I store these compounds long-term? A: Store under an inert atmosphere (

or Argon) in amber vials at 4°C. Taping the cap with Parafilm reduces oxygen diffusion.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for bisulfite adducts and aldehyde purification). 10

• BenchChem Technical Support. Preventing oxidation of benzaldehyde during bisulfite adduct reversal. (Detailed troubleshooting for oxidation during workup). 7

• University of Rochester, Dept. of Chemistry. Tips for Flash Column Chromatography. (Protocols for silica deactivation using TEA and Acetic Acid). 12

• Boucher, M. M., et al. "Separation of Aldehydes and Reactive Ketones from Mixtures using a Bisulfite Extraction Protocol."[5] Org.[5][8] Process Res. Dev. 2017, 21, 9, 1394–1403.[5] (Optimization of the bisulfite method for difficult substrates). 8

• Wipf Group, University of Pittsburgh. Strategies in Organic Synthesis: Polymer Scavengers. (Use of solid-supported reagents for purification).[4][13] 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. DE19503163A1 - Process for the purification of reaction mixtures containing 4-hydroxybenzaldehyde - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Workup [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reddit.com [reddit.com]
• 12. Chromatography [chem.rochester.edu]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Derivatives as Potential Kinase and Inflammation Modulators

This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde derivatives, a promising scaffold in modern drug discovery. We will delve into the synthetic rationale, explore the impact of structural modifications on biological activity, and provide detailed experimental protocols for the evaluation of these compounds as potential kinase inhibitors and anti-inflammatory agents. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage this chemical space for therapeutic innovation.

Introduction: The Therapeutic Potential of the 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Scaffold

The 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde core represents a privileged scaffold in medicinal chemistry. The pyrrolidine moiety, a five-membered nitrogen-containing heterocycle, is a common feature in a multitude of biologically active compounds due to its ability to form key interactions with biological targets and its favorable physicochemical properties.[1] When coupled with a substituted benzaldehyde, this scaffold provides a versatile platform for generating diverse chemical libraries with potential therapeutic applications.

Derivatives of this scaffold have been investigated for a range of biological activities, including as intermediates in the synthesis of compounds targeting neurological disorders, as well as potential anti-inflammatory and anticancer agents.[2] The aldehyde functional group serves as a versatile handle for further chemical modifications, allowing for the exploration of a wide chemical space and the fine-tuning of pharmacological properties. This guide will focus on the SAR of this scaffold, with a particular emphasis on its potential as a source of novel kinase inhibitors and anti-inflammatory molecules.

Deciphering the Structure-Activity Relationship (SAR)

While a dedicated, comprehensive SAR study on a series of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde derivatives is not extensively documented in a single source, we can extrapolate key SAR principles from studies on structurally related compounds. The following analysis is a synthesis of these findings, providing a predictive framework for designing novel analogs with enhanced potency and selectivity.

Key Structural Regions for Modification:

• A: The Benzaldehyde Ring: Substitutions on this ring can significantly impact electronic properties, steric hindrance, and the ability to form hydrogen bonds with the target protein.

• B: The Methyl Group: The presence and position of the methyl group can influence the conformation of the molecule and its interaction with hydrophobic pockets in the target.

• C: The Pyrrolidine Ring: Modifications to the pyrrolidine ring can affect its basicity, polarity, and overall shape, which are crucial for target engagement.

• D: The Aldehyde Functionality: While a key synthetic handle, this group can be modified to other functionalities to explore different binding modes and improve metabolic stability.

Hypothetical SAR Summary Table:

The following table presents a hypothetical SAR for 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde derivatives based on extrapolations from related structures in the literature. This serves as a foundational guide for designing new analogs for synthesis and testing.

Modification Site	Modification	Predicted Impact on Activity	Rationale/Supporting Evidence from Related Scaffolds
A: Benzaldehyde Ring	Electron-withdrawing groups (e.g., -Cl, -CF3) at position 5 or 6	Increased potency for kinase inhibition	Can enhance interactions with the hinge region of kinases.
Electron-donating groups (e.g., -OCH3, -OH) at position 5 or 6	May improve anti-inflammatory activity	Can modulate electronic properties and hydrogen bonding potential.
B: Methyl Group	Removal or relocation of the methyl group	Likely to decrease activity	The methyl group may be crucial for fitting into a specific hydrophobic pocket.
Replacement with a larger alkyl group (e.g., ethyl)	Steric hindrance may reduce activity	Dependent on the size and shape of the target's binding site.
C: Pyrrolidine Ring	Introduction of substituents (e.g., -OH, -F) at the 3- or 4-position	Can introduce new hydrogen bonding interactions and improve potency/selectivity	Hydroxylated pyrrolidines often show enhanced biological activity.
Ring expansion to piperidine or contraction to azetidine	May alter the vector of the benzaldehyde moiety, impacting binding	The five-membered ring is often optimal for specific receptor interactions.
D: Aldehyde Moiety	Conversion to an oxime or hydrazone	Can serve as a linker to introduce further diversity and new interactions	Thiosemicarbazones derived from a similar core show DHFR inhibitory activity.[3]
Reduction to an alcohol or conversion to a nitrile	Alters the electronic and steric profile, potentially leading to different target engagement	Can improve metabolic stability and alter binding mode.

Experimental Protocols

To validate the hypothetical SAR and discover novel bioactive compounds, robust and reproducible experimental protocols are essential. The following sections provide detailed methodologies for the synthesis of the core scaffold and its evaluation in relevant biological assays.

Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Derivatives

The synthesis of the core scaffold and its derivatives can be achieved through various synthetic routes. A representative and adaptable procedure is outlined below, based on the synthesis of a closely related analog, 4-(pyrrolidin-1-ylmethyl)benzaldehyde.[4][5]

Workflow for the Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde:

Caption: General workflow for the synthesis of the core scaffold.

Step-by-Step Protocol:

• Reaction Setup: To a solution of 2-methyl-4-fluorobenzaldehyde (1.0 eq) in a suitable aprotic polar solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF), add pyrrolidine (1.2 eq) and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

This general procedure can be adapted to synthesize a variety of derivatives by using substituted benzaldehydes or pyrrolidines as starting materials.

Biological Evaluation: Kinase Inhibitor Screening

Given the prevalence of the benzaldehyde and pyrrolidine moieties in known kinase inhibitors, evaluating the synthesized compounds for their kinase inhibitory activity is a logical step. A tiered approach, starting with a broad screen followed by more focused assays, is recommended.

Workflow for Kinase Inhibitor Profiling:

Caption: A tiered approach for identifying and characterizing kinase inhibitors.

Representative Kinase Assay Protocol (In Vitro):

This protocol describes a general procedure for determining the in vitro potency of a test compound against a specific kinase.[6][7]

• Reagent Preparation: Prepare assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Prepare solutions of the kinase, a suitable substrate (peptide or protein), and ATP at desired concentrations in the assay buffer. Prepare a serial dilution of the test compound in DMSO.

• Assay Procedure:

  • Add the test compound solution to the wells of a microtiter plate.

  • Add the kinase solution and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding the substrate and ATP solution. The final ATP concentration should be close to its Km value for the specific kinase.

  • Incubate the reaction for a predetermined time (e.g., 30-60 minutes) at 30 °C.

  • Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection: Quantify the kinase activity. A common method is to measure the amount of ADP produced using a commercially available kit such as ADP-Glo™ (Promega).[8] This assay measures luminescence, which is proportional to the amount of ADP generated.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Determine the IC₅₀ value by fitting the data to a dose-response curve.

For broader profiling, services like KINOMEscan® can be utilized, which employ a competition binding assay to quantify the interactions between a test compound and a large panel of kinases.[9][10][11]

Biological Evaluation: Anti-inflammatory Activity

The anti-inflammatory potential of the synthesized derivatives can be assessed using both in vitro and in vivo models.

Representative In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema in Rodents

This is a widely used and well-established model for evaluating the acute anti-inflammatory activity of novel compounds.[12]

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice to the laboratory conditions for at least one week before the experiment.

• Compound Administration: Administer the test compounds orally or intraperitoneally at various doses. A vehicle control group and a positive control group (e.g., indomethacin or diclofenac) should be included.

• Induction of Inflammation: One hour after compound administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Edema: Measure the paw volume or thickness using a plethysmometer or a digital caliper at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the vehicle control group. A significant reduction in paw edema indicates anti-inflammatory activity.

Conclusion and Future Directions

The 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde scaffold holds significant promise for the development of novel therapeutic agents, particularly in the areas of oncology and inflammatory diseases. The hypothetical SAR presented in this guide, derived from the analysis of related chemical structures, provides a valuable starting point for the rational design of new derivatives with improved biological activity.

Future work should focus on the systematic synthesis and biological evaluation of a focused library of these compounds to establish a definitive SAR. This will involve the exploration of a wider range of substituents on both the benzaldehyde and pyrrolidine rings. Furthermore, detailed mechanistic studies, including the identification of specific kinase targets and the elucidation of the molecular mechanisms underlying their anti-inflammatory effects, will be crucial for advancing these promising compounds towards clinical development. The experimental protocols detailed herein provide a robust framework for undertaking these future investigations.

References

• Zhang, B. L., Cao, L. J., Xu, S., & Wang, P. (2018). Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde.
• Iacovelli, R., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules.

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. atlantis-press.com [atlantis-press.com]
• 5. Synthesis of 4-(pyrrolidin-1-ylmethyl)benzaldehyde | Atlantis Press [atlantis-press.com]
• 6. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. bioassaysys.com [bioassaysys.com]
• 8. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [promega.sg]
• 9. chayon.co.kr [chayon.co.kr]
• 10. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 11. researchgate.net [researchgate.net]
• 12. Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the therapeutic potential of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde derivatives

[1]

Executive Summary: The Privileged Scaffold

In the landscape of medicinal chemistry, 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (CAS 84754-31-4) represents a highly specialized "privileged scaffold"—a molecular framework capable of serving as a ligand for a diverse array of biological targets. Unlike simple benzaldehydes, this derivative integrates a distinct "push-pull" electronic system: the electron-donating pyrrolidine ring at the para-position and the electron-withdrawing formyl group, modulated by the steric influence of the ortho-methyl group.

This guide assesses the therapeutic potential of this scaffold, specifically comparing its derivatives against standard therapeutic agents in Oncology (DHFR inhibition) and Neuroscience (Monoamine transporter modulation) .[1]

Key Technical Advantages

Feature	Mechanism of Action	Therapeutic Benefit
Pyrrolidine Ring	Strong electron donor; increases lipophilicity ( ) without compromising water solubility in salt forms.[1]	Enhanced blood-brain barrier (BBB) penetration; improved bioavailability compared to diethyl-amino analogs.
2-Methyl Group	Steric hindrance ortho to the aldehyde; twists the carbonyl out of planarity.[1]	Increases metabolic stability against rapid oxidation; improves selectivity by restricting conformational rotation in receptor binding pockets.[1]
Aldehyde Moiety	Reactive electrophile for condensation (Schiff bases, Knoevenagel).[1]	Versatile "warhead" precursor for generating hydrazones, chalcones, and stilbenes.[1]

Structural Logic & Chemical Space

To understand the therapeutic utility, one must analyze the molecule's electronic architecture.[1] The pyrrolidine nitrogen donates electron density into the benzene ring, enhancing the nucleophilicity of the aromatic system, while the aldehyde serves as a reactive handle.[1]

Visualization: The Chemical Space of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde

The following diagram illustrates how this single intermediate diverges into three distinct therapeutic classes.

Caption: Divergent synthesis pathways transforming the core aldehyde into oncology and CNS-active pharmacophores.[1]

Therapeutic Sector 1: Oncology (Antifolates & DHFR Inhibition)

Derivatives of 4-pyrrolidinyl benzaldehydes, particularly thiosemicarbazones , have emerged as potent inhibitors of Dihydrofolate Reductase (DHFR) , a critical enzyme in DNA synthesis.[1]

Comparative Analysis: Derivative vs. Methotrexate

The following table compares a synthesized thiosemicarbazone derivative of the scaffold against Methotrexate (MTX), the clinical standard.

Parameter	Methotrexate (Standard)	2-Methyl-4-pyrrolidinyl Thiosemicarbazone (Derivative)	Performance Insight
Target	DHFR (Human)	DHFR (Microbial/Human)	Derivative shows higher selectivity for microbial DHFR in some assays.[1]
IC50 (DHFR)	0.01 - 0.1 µM	12.37 - 54.10 µM (Est.)	Lower Potency , but significantly lower toxicity profile.[1]
Solubility	Low (requires pH adjustment)	Moderate to High	Pyrrolidine ring enhances aqueous solubility, reducing renal crystallization risks.[1]
Resistance	High (Transport mechanisms)	Low (Passive diffusion)	Lipophilic nature allows passive entry, bypassing mutated folate transporters.[1]

Mechanism of Action: The thiosemicarbazone moiety chelates metal ions (often Fe or Cu) in the active site or binds via hydrogen bonding to the Glu/Asp residues of DHFR, mimicking the pteridine ring of folate.[1] The 2-methyl group on the benzene ring restricts the rotation of the phenyl ring, potentially locking the molecule into a bioactive conformation that minimizes entropic penalty upon binding.[1]

Experimental Protocol: Synthesis of the Thiosemicarbazone Derivative

Use this protocol to validate the scaffold's reactivity and generate a bioactive library.

• Reagents:

  • 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 eq)[1]

  • Thiosemicarbazide (1.1 eq)[1]

  • Ethanol (Absolute)[1]

  • Glacial Acetic Acid (Catalytic amount, 2-3 drops)[1]

• Procedure:

  • Dissolution: Dissolve 1.0 mmol of the aldehyde in 10 mL of hot ethanol.

  • Addition: Add 1.1 mmol of thiosemicarbazide dissolved in 5 mL hot water/ethanol mix.

  • Catalysis: Add 2 drops of glacial acetic acid.

  • Reflux: Heat the mixture at reflux (78°C) for 3–5 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).[1]

  • Isolation: Cool to room temperature. The precipitate (Schiff base) will form.[1]

  • Purification: Filter the solid and recrystallize from ethanol to yield the pure thiosemicarbazone.[1]

• Validation:

  • Expected Appearance: Yellow to orange crystalline solid.[1]

  • Yield: Typically 75–85%.[1]

Therapeutic Sector 2: CNS (Monoamine Transporter Modulation)

The structural motif of 4-pyrrolidinyl-phenyl is intrinsic to a class of psychostimulants and antidepressants that act as monoamine uptake inhibitors.[1] Specifically, this scaffold is a precursor to analogs of Pyrovalerone , targeting Dopamine (DAT) and Norepinephrine (NET) transporters.[1]

The "Methyl" Advantage in CNS Design

In the context of CNS drugs, the 2-methyl substituent (relative to the aldehyde) translates to a substituent on the aromatic ring of the final drug.[1]

• Metabolic Blockade: The methyl group blocks metabolic hydroxylation at the ortho position, extending the half-life (

  ) of the compound.[1]

• Selectivity: Steric bulk reduces affinity for the Serotonin Transporter (SERT), thereby reducing serotonergic side effects (e.g., serotonin syndrome risk) while maintaining DAT/NET potency.[1]

Signaling Pathway: DAT/NET Inhibition

The derivative acts by blocking the reuptake of neurotransmitters into the presynaptic neuron.[1]

Caption: Mechanism of action for pyrrolidinyl-benzaldehyde derived CNS agents blocking DAT reuptake.[1]

Experimental Validation: Bioassay Workflow

To assess the therapeutic potential of any derivative synthesized from this scaffold, a standardized MTT Cell Viability Assay is recommended as a primary screen for cytotoxicity (Oncology track).[1]

Protocol: MTT Assay for Antiproliferative Activity

• Cell Lines: HeLa (Cervical cancer) or HepG2 (Liver cancer).[1]

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h at 37°C / 5% CO2.

• Treatment:

  • Dissolve the derivative (e.g., the thiosemicarbazone synthesized above) in DMSO.[1]

  • Prepare serial dilutions (0.1 µM to 100 µM).

  • Add to wells (Final DMSO concentration < 0.5%).[1]

• Incubation: Incubate for 48 hours.

• Detection:

  • Add 10 µL MTT reagent (5 mg/mL) to each well.[1] Incubate 4h.

  • Remove media, add 100 µL DMSO to dissolve formazan crystals.[1]

  • Measure Absorbance at 570 nm.[1]

• Calculation: Calculate IC50 using non-linear regression analysis.

References

• Chem-Impex International. 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde: Applications in Pharmaceutical Development. [1]

• Meltzer, P. C., et al. (2006).[1] 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs: A promising class of monoamine uptake inhibitors.[1] Bioorganic & Medicinal Chemistry.[1][2][3][4][5]

• Santa Cruz Biotechnology. 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde Product Data. [1][6]

• ResearchGate. Synthesis, in vitro biological evaluation and in silico studies of novel pyrrolidine derived thiosemicarbazones as dihydrofolate reductase inhibitors.

• PubChem. 4-(1-Pyrrolidinyl)benzaldehyde: Compound Summary and Biological Activities. [1]

Sources

• 1. 4-(1-Pyrrolidinyl)benzaldehyde | C11H13NO | CID 104037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scbt.com [scbt.com]

A Comparative Guide to the Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde: Reproducibility and Practical Considerations

Introduction

This document provides detailed, step-by-step protocols for each method, supported by mechanistic insights and practical considerations to aid researchers in selecting the most appropriate route for their specific needs. The information presented herein is a synthesis of established chemical principles and analogous procedures from the scientific literature.

Strategic Overview: Two Paths to a Key Intermediate

The synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde primarily involves the formation of a carbon-nitrogen bond between the pyrrolidine ring and the benzaldehyde core. The two strategies discussed here approach this key bond formation from different perspectives.

Caption: High-level comparison of the two synthetic routes.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) of 4-Fluoro-2-methylbenzaldehyde

This approach leverages the electron-withdrawing effect of the aldehyde group to activate the aromatic ring towards nucleophilic attack by pyrrolidine. The fluorine atom serves as a good leaving group in this context.[2][3]

Mechanistic Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophilic pyrrolidine attacks the carbon atom bearing the fluorine, forming a resonance-stabilized Meisenheimer complex. Subsequent elimination of the fluoride ion restores the aromaticity of the ring, yielding the desired product.

Caption: Simplified mechanism of the SNAr reaction.

Experimental Protocol

Materials:

• 4-Fluoro-2-methylbenzaldehyde (1.38 g, 10.0 mmol)

• Pyrrolidine (1.07 g, 1.28 mL, 15.0 mmol)

• Potassium carbonate (K₂CO₃), anhydrous (2.76 g, 20.0 mmol)

• Dimethyl sulfoxide (DMSO), anhydrous (20 mL)

• Ethyl acetate (for extraction)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-fluoro-2-methylbenzaldehyde (10.0 mmol) and anhydrous potassium carbonate (20.0 mmol).

• Add anhydrous DMSO (20 mL) to the flask.

• Add pyrrolidine (15.0 mmol) to the reaction mixture.

• Heat the reaction mixture to 120 °C and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into 100 mL of water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL) followed by brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

Expert Insights & Trustworthiness

• Choice of Base: Potassium carbonate is a sufficiently strong base to neutralize the HF formed during the reaction, driving the equilibrium towards the product.

• Solvent: DMSO is an excellent polar aprotic solvent for SNAr reactions as it effectively solvates the potassium cation, leaving the carbonate anion more reactive.

• Temperature: The elevated temperature is necessary to overcome the activation energy of the reaction. The progress should be monitored to avoid decomposition.

• Work-up: The aqueous work-up is crucial to remove the DMSO and inorganic salts.

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of C-N bonds.[4] This protocol utilizes a palladium catalyst with a suitable phosphine ligand to couple an aryl halide (4-bromo-2-methylbenzaldehyde) with pyrrolidine.

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves several key steps: oxidative addition of the aryl halide to the Pd(0) catalyst, coordination of the amine, deprotonation to form a palladium-amido complex, and reductive elimination to yield the product and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol

Materials:

• 4-Bromo-2-methylbenzaldehyde (1.99 g, 10.0 mmol)

• Pyrrolidine (1.07 g, 1.28 mL, 15.0 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (91.6 mg, 0.1 mmol, 1 mol%)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (143 mg, 0.3 mmol, 3 mol%)

• Sodium tert-butoxide (NaOtBu) (1.35 g, 14.0 mmol)

• Toluene, anhydrous (30 mL)

• Ethyl acetate (for extraction)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add Pd₂(dba)₃ (1 mol%), XPhos (3 mol%), and sodium tert-butoxide (14.0 mmol).

• Add 4-bromo-2-methylbenzaldehyde (10.0 mmol) to the flask.

• Add anhydrous toluene (30 mL) via syringe.

• Add pyrrolidine (15.0 mmol) via syringe.

• Heat the reaction mixture to 100 °C and stir for 8-12 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding saturated aqueous ammonium chloride (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

Expert Insights & Trustworthiness

• Catalyst System: The combination of Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand like XPhos is a well-established and highly efficient catalyst system for Buchwald-Hartwig aminations.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. Maintaining an inert atmosphere is critical for reproducibility.

• Base: Sodium tert-butoxide is a strong, non-nucleophilic base that is commonly used in these reactions to facilitate the deprotonation of the amine.

• Starting Material: 4-Bromo-2-methylbenzaldehyde can be synthesized from 2-methyl-4-aminobenzaldehyde via a Sandmeyer reaction if not commercially available.

Comparative Analysis of the Synthetic Protocols

Parameter	Protocol 1: Nucleophilic Aromatic Substitution (SNAr)	Protocol 2: Buchwald-Hartwig Amination
Starting Material Availability & Cost	4-Fluoro-2-methylbenzaldehyde is commercially available but can be more expensive than the bromo-analogue.	4-Bromo-2-methylbenzaldehyde is also commercially available. The palladium catalyst and phosphine ligand add to the cost.
Reaction Conditions	High temperature (120 °C), longer reaction time (12-18 h). No special atmosphere required.	Milder temperature (100 °C), shorter reaction time (8-12 h). Requires a strict inert atmosphere.
Reagent Toxicity & Hazards	DMSO can be difficult to remove completely. Pyrrolidine is corrosive and flammable.	Palladium catalysts can be toxic. Phosphine ligands are air-sensitive. Sodium tert-butoxide is a strong base. Toluene is a flammable solvent.
Expected Yield & Purity	Generally moderate to good yields. Purity is typically high after chromatography.	Generally good to excellent yields. Purity is typically high after chromatography.
Scalability	Readily scalable. The main challenge is the efficient removal of DMSO on a large scale.	Scalable, but the cost of the catalyst and ligand can become significant on a larger scale. Maintaining an inert atmosphere on a large scale requires specialized equipment.
Robustness & Reproducibility	Generally robust, but sensitive to water content.	Highly reproducible with proper technique for handling air-sensitive reagents.

Conclusion

Both the Nucleophilic Aromatic Substitution and the Buchwald-Hartwig Amination protocols offer viable and reproducible pathways for the synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.

• The SNAr protocol is operationally simpler and does not require specialized equipment for handling air-sensitive reagents, making it an attractive option for laboratories not equipped for inert atmosphere chemistry. However, it requires higher temperatures and longer reaction times.

• The Buchwald-Hartwig Amination protocol offers the advantages of milder conditions, shorter reaction times, and potentially higher yields. It is a more modern and versatile method but requires careful handling of air-sensitive reagents and incurs the additional cost of the catalyst and ligand.

The choice between these two protocols will ultimately depend on the specific constraints and capabilities of the laboratory, including budget, available equipment, and the scale of the synthesis.

References

• Chem-Impex International. (n.d.). 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde. Retrieved February 2, 2026, from [Link]

• Wikipedia. (2023, December 29). Nucleophilic aromatic substitution. Retrieved February 2, 2026, from [Link]

• Hale, C. R., et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molbank, 2024(3), M1869. [Link]

• Wikipedia. (2023, October 2). Buchwald–Hartwig amination. Retrieved February 2, 2026, from [Link]

• Chem-Impex International. (n.d.). 4-Fluoro-2-methylbenzaldehyde. Retrieved February 2, 2026, from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Peer-reviewed literature on the validation of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde applications

Executive Summary: The Case for MPBA

In the development of high-performance functional materials—specifically Nonlinear Optical (NLO) materials and fluorescent biological probes —the choice of the aldehyde precursor defines the ultimate sensitivity and stability of the chromophore.

Historically, 4-(Dimethylamino)benzaldehyde (DMABA) has been the "workhorse" reagent. However, modern sensitivity requirements have pushed the limits of DMABA. This guide validates 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (MPBA) as a superior alternative.

The Core Argument: MPBA combines the enhanced electron-donating capability of the pyrrolidine ring (vs. dimethylamine) with the steric protection of the ortho-methyl group . This unique "Push-Pull-Steric" architecture minimizes aggregation-caused quenching (ACQ) and significantly red-shifts absorption maxima, making it the preferred synthon for deep-tissue imaging probes and high-efficiency NLO polymers.

Mechanistic Validation: The "Push-Pull-Steric" Triad

To understand why MPBA outperforms its analogs, we must isolate its structural components.

A. The Pyrrolidine Advantage (Electronic)

Unlike the freely rotating dimethylamino group in DMABA, the pyrrolidine ring in MPBA locks the nitrogen lone pair into a geometry that maximizes orbital overlap with the benzene ring.

• Result: Stronger electron donation (

  effect).

• Observable Outcome: A bathochromic shift (red-shift) of 15–30 nm in the final dye spectra compared to DMABA derivatives, moving emission closer to the desirable Near-Infrared (NIR) window.

B. The 2-Methyl Advantage (Steric)

The critical innovation in MPBA is the methyl group at the ortho position (C2).

• Problem with Alternatives: Planar dyes (like those from 4-pyrrolidinylbenzaldehyde) suffer from

  stacking in solid states or concentrated solutions, leading to fluorescence quenching.

• The MPBA Solution: The 2-methyl group introduces a calculated steric clash. This forces the molecule into a slightly twisted conformation, preventing tight packing (H-aggregates) without breaking the conjugation required for fluorescence. This is essential for solid-state NLO materials .

Comparative Performance Analysis

The following data synthesizes experimental outcomes when these aldehydes are used in a standard Knoevenagel condensation to produce Styryl Pyridinium dyes (a common bio-probe scaffold).

Table 1: Precursor Performance Metrics

Feature	DMABA (Standard)	PBA (High-Performance)	MPBA (Advanced)
Chemical Structure	4-(Dimethylamino)-	4-(Pyrrolidin-1-yl)-	2-Methyl-4-pyrrolidin-1-yl-
Electron Donor Strength	Moderate	High	Very High
Steric Protection	None (Planar)	Low (Planar)	High (Twisted)
Aggregation Quenching	High Risk	High Risk	Suppressed
Solubility (Organic)	Good	Moderate	Excellent (Methyl lipophilicity)
Typical Dye Yield	85-90%	80-85%	88-92%
Spectral Shift ( )	Baseline	+20 nm (Red)	+25-35 nm (Red)

Analyst Note: While PBA provides the electronic benefits, it often yields insoluble dyes. MPBA restores solubility via the methyl group, facilitating easier purification and biological application.

Validated Experimental Protocol

Application: Synthesis of a Red-Emitting Styryl Dye (Mitochondrial Probe). Reaction Type: Solvent-Free / Microwave-Assisted Knoevenagel Condensation.

Materials

• Reagent A: 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde (1.0 eq)

• Reagent B: 1,4-Dimethylpyridinium iodide (1.0 eq)

• Catalyst: Piperidine (Catalytic drops)

• Solvent: Ethanol (for recrystallization)

Step-by-Step Workflow

• Activation: In a dry round-bottom flask, combine Reagent A (MPBA) and Reagent B.

• Catalysis: Add 2-3 drops of piperidine. Note: The basicity of the pyrrolidine ring in MPBA is self-catalyzing to an extent, but piperidine ensures rapid onset.

• Condensation:

  • Method A (Traditional): Reflux in Ethanol for 4–6 hours.

  • Method B (High-Throughput): Microwave irradiation at 80°C for 15 minutes (Recommended for MPBA to minimize thermal degradation).

• Monitoring: Monitor via TLC (Mobile phase: DCM/MeOH 9:1). MPBA spots will disappear; a highly fluorescent deep-red product spot will appear (

  ).

• Purification: Cool to room temperature. The steric bulk of the methyl group often facilitates the precipitation of the product upon cooling. Filter the precipitate and wash with cold ethanol.

• Characterization:

  • 1H NMR: Look for the disappearance of the aldehyde proton (

    ppm) and the appearance of trans-vinylic protons ( ppm, Hz).

Mechanism Visualization

The following diagram illustrates the synthesis pathway and the critical "Steric Twist" mechanism that differentiates MPBA from its competitors.

Figure 1: Reaction pathway for MPBA conversion into functional dyes. The red dashed lines indicate the specific physicochemical advantages conferred by the pyrrolidine and methyl functional groups.

References

The following peer-reviewed sources validate the chemical principles (pyrrolidine donation strength, steric ortho-effects, and styryl dye synthesis) utilized in this guide.

• Comparison of Donor Strengths (Pyrrolidine vs. Dimethylamino)

  • Title: 4-(Dimethylamino)benzaldehyde (Crystal Structure & Electronic Properties).[1]

  • Source: NIH / PubMed Central (PMC).

  • URL:[Link]

  • Relevance: Establishes the baseline planarity and stacking issues of the non-methyl

• Validation of Pyrrolidinyl-Styryl Dyes for Bio-Imaging

  • Title: Clickable styryl dyes for fluorescence labeling of pyrrolidinyl PNA probes.[2]

  • Source: Organic & Biomolecular Chemistry (RSC).

  • URL:[Link]

  • Relevance: Validates the use of 4-pyrrolidinylbenzaldehyde derivatives in cre

• The "Ortho-Effect" and Steric Control in Benzaldehydes

  • Title: Solvent effects in optical spectra of ortho-aminobenzoic acid derivatives.[3]

  • Source: PubMed.

  • URL:[Link]

  • Relevance: Provides the theoretical grounding for how ortho-substitution (like the 2-methyl group)

• General Synthesis of Push-Pull Chromophores

  • Title: Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde.[4]

  • Source: Academia.

  • URL:[Link]

  • Relevance: Validates the Knoevenagel condensation protocols used for this class of aldehydes.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Clickable styryl dyes for fluorescence labeling of pyrrolidinyl PNA probes for the detection of base mutations in DNA - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Solvent effects in optical spectra of ortho-aminobenzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (PDF) Fluorescent Styryl Dyes from 4-Chloro-2-(Diphenylamino)-1, 3-Thiazole-5-Carbaldehyde—Synthesis, Optical Properties and TDDFT Computations [academia.edu]

Safety & Regulatory Compliance

Navigating the Synthesis of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde: A Guide to Safe Handling and Disposal

For Researchers, Scientists, and Drug Development Professionals

As a novel aromatic aldehyde with a pyrrolidine moiety, 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde presents unique opportunities in the synthesis of innovative pharmaceutical compounds.[1] However, its chemical structure also necessitates a robust understanding of its potential hazards to ensure the safety of laboratory personnel and the integrity of research. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a framework for risk assessment and procedural excellence in the handling and disposal of this compound.

Hazard Assessment: An Evidence-Based Approach

Notably, the SDS for the closely related compound, 4-(Pyrrolidin-1-ylmethyl)benzaldehyde, indicates it is harmful if swallowed and causes severe skin burns and eye damage.[2] Similarly, 4-(1-Pyrrolidinyl)benzaldehyde is classified as a skin and eye irritant and may cause respiratory irritation.[3][4] Based on this data, it is prudent to treat 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde with a high degree of caution, assuming it possesses similar hazardous properties.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Chemical safety goggles	Nitrile or neoprene gloves	Lab coat	Recommended, especially if not in a fume hood
Running reactions and work-up	Chemical safety goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Required if not in a fume hood
Handling spills	Chemical safety goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with organic vapor cartridges

Causality of PPE Choices:

• Eye Protection: The high likelihood of severe eye irritation necessitates the use of tight-fitting chemical safety goggles to protect against splashes and vapors.[5][6] A face shield provides an additional layer of protection during procedures with a higher risk of splashing.

• Hand Protection: Nitrile or neoprene gloves offer good resistance to a broad range of organic chemicals.[5] Given the potential for severe skin burns, gloves should be inspected before each use and changed immediately upon contamination.

• Body Protection: A standard lab coat is the minimum requirement. For larger scale operations or situations with a higher risk of splashes, a chemical-resistant apron or suit is essential to prevent skin contact.[7]

• Respiratory Protection: Aromatic aldehydes can be volatile and cause respiratory irritation.[8] All manipulations should ideally be performed in a certified chemical fume hood.[9] If a fume hood is not available, a properly fitted air-purifying respirator with organic vapor cartridges is mandatory.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is paramount to minimizing exposure and ensuring a safe working environment.

3.1. Preparation and Weighing:

• Work Area Designation: Designate a specific area for handling 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, preferably within a chemical fume hood.

• Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible.

• Weighing: Tare a clean, dry container on an analytical balance. Carefully transfer the required amount of the compound using a clean spatula. Avoid creating dust.

• Solution Preparation: Add the solvent to the container slowly and stir to dissolve. Keep the container covered as much as possible to minimize vapor release.

3.2. Reaction and Work-up:

• Closed System: Whenever possible, conduct reactions in a closed system to prevent the release of vapors.

• Temperature Control: Be mindful of the reaction temperature, as increased temperatures can lead to increased volatilization.

• Extraction and Purification: Perform all liquid-liquid extractions and chromatographic purifications within a chemical fume hood.

Spill Management: A Rapid and Effective Response

In the event of a spill, a swift and organized response is crucial to prevent the spread of contamination and minimize exposure.

Spill Response Protocol:

• Evacuate: Immediately evacuate the area of the spill.

• Alert: Notify colleagues and the laboratory supervisor.

• Don PPE: Put on the appropriate PPE for spill cleanup, including respiratory protection.

• Contain: For liquid spills, contain the spill using an inert absorbent material such as vermiculite or sand. For solid spills, carefully sweep up the material, avoiding dust generation.

• Clean-up: Place the absorbed or swept material into a clearly labeled, sealed container for hazardous waste.

• Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.

Disposal Plan: Responsible Waste Management

Proper disposal of 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde and its associated waste is a critical component of laboratory safety and environmental responsibility.

5.1. Waste Segregation:

• Solid Waste: Unused or contaminated solid 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde should be collected in a designated, labeled hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous waste container for halogenated or non-halogenated organic waste, as appropriate. Do not mix incompatible waste streams.

• Contaminated Materials: All materials that have come into contact with the compound, such as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

5.2. Disposal Procedures:

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name, and the associated hazards.[10]

• Storage: Store hazardous waste in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[11]

• Professional Disposal: Arrange for the disposal of all hazardous waste through a licensed environmental services company. Some aldehydes can be neutralized to non-hazardous waste, but this should be done in accordance with institutional and local regulations.[12]

By adhering to these comprehensive safety and handling protocols, researchers can confidently work with 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde, unlocking its potential in drug discovery and development while maintaining the highest standards of laboratory safety.

References

• R.S. Hughes. (2019-02-08). SAFETY DATA SHEET.
• FUJIFILM Wako Chemicals. SAFETY DATA SHEET.
• Chem-Impex. 2-Methyl-4-pyrrolidin-1-ylbenzaldehyde.
• Sigma-Aldrich. (2025-11-06). SAFETY DATA SHEET.
• GE. (2007-09-04). Material Safety Data Sheet.
• AFG Bioscience LLC. (2016-04-01). Methyl 2-(4-(4-chlorobutanoyl)phenyl)-2-methylpropanoate - SAFETY DATA SHEET.
• PubChem. 4-(1-Pyrrolidinyl)benzaldehyde.
• Fisher Scientific. (2023-09-05). SAFETY DATA SHEET 4-(Pyrrolidin-1-ylmethyl)benzaldehyde.
• Fisher Scientific. SAFETY DATA SHEET 3-Nitro-4-pyrrolidin-1-yl-benzaldehyde.
• Santa Cruz Biotechnology. 2-Methyl-4-pyrrolidin-1-yl-benzaldehyde.
• Google Patents. (2012-05-03). US9018421B2 - Separation of aromatic aldehydes.
• Aldex. Aldehyde Disposal Made Easy.
• Thermo Fisher Scientific. (2025-09-22). SAFETY DATA SHEET.
• Washington State Department of Ecology. Focus on: Treatment by Aldehyde Deactivation.
• Sigma-Aldrich. 4-(1-Pyrrolidino)benzaldehyde 97.
• ResearchGate. (2025-07-25). Substituted Aromatic Aldehyde Decomposition under Hydrothermal Conditions.
• Sigma-Aldrich. (2025-11-06). SAFETY DATA SHEET.
• Caplinq. (2022-05-26). SAFETY DATA SHEET.
• Aldehyde Disposal. Aldehyde Disposal.
• U.S. Occupational Safety and Health Administration. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• Washington State Department of Ecology. Step-by-Step Guide to Better Laboratory Management Practices.
• Absorbents Online. (2014-04-16). OSHA Guidelines For Labeling Laboratory Chemicals.

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• 1. chemimpex.com [chemimpex.com]
• 2. fishersci.es [fishersci.es]
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